Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate

• CAS: 438221-53-5

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Synthesis and Characterization of Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate

Abstract

The furan nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutic agents and biologically active molecules.[1][2] Its derivatives are explored for a wide range of pharmacological activities, including antibacterial, anticancer, and anti-inflammatory properties.[1][3] This guide provides an in-depth, scientifically grounded protocol for the synthesis and comprehensive characterization of a novel furan derivative, Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate. We detail a robust two-step synthetic pathway commencing from the bio-renewable resource-derived Methyl 5-(hydroxymethyl)furan-2-carboxylate. The synthesis leverages a classic Williamson ether synthesis, a cornerstone of organic chemistry, to couple the furan backbone with a substituted phenoxy moiety.[4][5] Each experimental step is elaborated with causal explanations for procedural choices, ensuring reproducibility and a deeper understanding of the underlying chemical principles. The guide culminates in a thorough characterization of the target molecule using modern spectroscopic techniques, including Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and High-Resolution Mass Spectrometry (HRMS), providing a complete analytical profile for future research and development.

Introduction: The Significance of Furan Scaffolds

The furan ring is a five-membered aromatic heterocycle that is a fundamental structural motif in a vast number of natural products and synthetic compounds of biological importance.[6][7] Its unique electronic properties and versatile reactivity make it an invaluable building block in drug discovery.[1] Furan-containing molecules have demonstrated a remarkable breadth of bioactivity, from the antibacterial action of nitrofurantoin to the antianginal effects of ranolazine.[1][3]

The strategic functionalization of the furan ring, particularly at the 2- and 5-positions, is a common approach to modulate the pharmacokinetic and pharmacodynamic properties of a lead compound.[3] The target molecule, Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate, combines three key structural features:

• A Furan-2-carboxylate Moiety: This group is known to participate in critical binding interactions and can serve as a bioisostere for other functional groups, influencing the molecule's biological profile.[8][9]

• A Substituted Phenoxy Group: The 2,4-dimethylphenoxy unit provides a lipophilic aromatic domain, which can be crucial for membrane permeability and interactions with hydrophobic pockets in biological targets.

• An Ether Linkage: The flexible ether bond connects the furan core to the phenoxy moiety, allowing for conformational adaptability, which is often beneficial for optimizing receptor binding.

This guide provides the foundational chemistry required to synthesize and validate this promising molecule, enabling its exploration in various drug development programs.

Synthetic Strategy: A Retrosynthetic Approach

The synthesis of the target compound is best approached through a Williamson ether synthesis, which is a reliable and well-established method for forming ether linkages via an Sₙ2 mechanism.[4][5] This reaction involves the nucleophilic substitution of a halide by an alkoxide or, in this case, a phenoxide.

Our retrosynthetic analysis identifies two primary synthons: a furan core bearing an electrophilic chloromethyl group at the 5-position and the nucleophilic 2,4-dimethylphenoxide. This disconnection leads to a practical and efficient two-step forward synthesis starting from the readily available Methyl 5-(hydroxymethyl)furan-2-carboxylate.

Caption: Overall synthetic workflow for the target molecule.

Experimental Protocols

Materials and Instrumentation

All reagents were procured from commercial suppliers and used without further purification. Reactions were monitored by Thin-Layer Chromatography (TLC) on silica gel plates. Structural confirmation was performed using a 400 MHz NMR spectrometer, a Fourier-Transform Infrared (FTIR) spectrometer, and a Q-ToF High-Resolution Mass Spectrometer.

Step 1: Synthesis of Methyl 5-(chloromethyl)furan-2-carboxylate (Intermediate)

This step involves the conversion of a primary alcohol to an alkyl chloride. Thionyl chloride (SOCl₂) is an excellent reagent for this transformation as the byproducts (SO₂ and HCl) are gases, which simplifies the product work-up. The reaction is typically performed in an aprotic solvent at low temperatures to control reactivity.

Protocol:

• To a solution of Methyl 5-(hydroxymethyl)furan-2-carboxylate (1.0 eq) in anhydrous dichloromethane (DCM, 10 mL/g) in a round-bottom flask equipped with a magnetic stirrer, add pyridine (1.1 eq) and cool the mixture to 0 °C in an ice bath.

  • Causality: Pyridine acts as a base to neutralize the HCl generated during the reaction, preventing potential acid-catalyzed side reactions with the furan ring. Cooling is essential to moderate the exothermic reaction between the alcohol and thionyl chloride.

• Slowly add thionyl chloride (1.2 eq) dropwise to the stirred solution, ensuring the temperature remains below 5 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 4-6 hours, monitoring the reaction progress by TLC.

• Upon completion, carefully quench the reaction by slowly adding cold water. Transfer the mixture to a separatory funnel.

• Extract the aqueous layer with DCM (3 x 20 mL). Combine the organic layers, wash with saturated sodium bicarbonate solution, then with brine.

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product. Purification by column chromatography (silica gel, eluting with a hexane:ethyl acetate gradient) affords the pure intermediate.

Step 2: Synthesis of Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate (Target Compound)

This key step is the Williamson ether synthesis. A moderately strong base, potassium carbonate, is used to deprotonate the 2,4-dimethylphenol to its corresponding nucleophilic phenoxide. The phenoxide then displaces the chloride from the intermediate in a classic Sₙ2 reaction.[5][10]

Protocol:

• In a round-bottom flask, combine 2,4-dimethylphenol (1.1 eq), Methyl 5-(chloromethyl)furan-2-carboxylate (1.0 eq), and potassium carbonate (2.0 eq) in anhydrous N,N-dimethylformamide (DMF, 15 mL/g).

  • Causality: DMF is a polar aprotic solvent that effectively solvates the potassium cation, leaving the phenoxide anion more "naked" and nucleophilic, thereby accelerating the Sₙ2 reaction.[5] An excess of the base ensures complete deprotonation of the phenol.

• Heat the reaction mixture to 60-70 °C and stir for 8-12 hours. Monitor the reaction's progress by TLC until the starting material is consumed.

• Cool the mixture to room temperature and pour it into ice-cold water. A precipitate may form.

• Extract the product into ethyl acetate (3 x 30 mL).

• Combine the organic layers and wash thoroughly with 1 M NaOH solution to remove any unreacted phenol, followed by a brine wash.

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the resulting crude solid by recrystallization from ethanol or by column chromatography (silica gel, eluting with a hexane:ethyl acetate gradient) to yield the final product.

Physicochemical and Spectroscopic Characterization

The identity and purity of the synthesized Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate are confirmed through a combination of physical and spectroscopic analyses.

Physical Properties

Property	Predicted Value
Molecular Formula	C₁₆H₁₆O₄
Molecular Weight	272.29 g/mol
Appearance	White to off-white solid
Calculated HRMS	[M+H]⁺ = 273.1121, [M+Na]⁺ = 295.0941

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most definitive method for structural elucidation of organic molecules.[11] The predicted spectra for the target compound are detailed below.

Table 1: Predicted ¹H NMR Data (400 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~7.15	d, J ≈ 3.6 Hz	1H	H-3 (Furan)	Furan proton adjacent to the ester.
~7.00	s	1H	H-6' (Aryl)	Aromatic proton ortho to the ether oxygen.
~6.95	d, J ≈ 8.4 Hz	1H	H-5' (Aryl)	Aromatic proton meta to the ether oxygen.
~6.80	d, J ≈ 3.6 Hz	1H	H-4 (Furan)	Furan proton adjacent to the CH₂ group.
~6.75	d, J ≈ 8.4 Hz	1H	H-3' (Aryl)	Aromatic proton ortho to a methyl group.
~5.10	s	2H	-CH₂-O-	Methylene bridge protons.
~3.85	s	3H	-COOCH₃	Methyl ester protons.
~2.25	s	3H	Ar-CH₃	Aromatic methyl group protons.

| ~2.20 | s | 3H | Ar-CH₃ | Aromatic methyl group protons. |

Table 2: Predicted ¹³C NMR Data (100 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Assignment
~159.0	C=O (Ester)
~154.0	C-2' (Aryl)
~152.0	C-5 (Furan)
~145.0	C-2 (Furan)
~131.0, 130.0	C-4', C-1' (Aryl)
~127.0, 121.0	C-6', C-5' (Aryl)
~118.0, 112.0	C-3, C-4 (Furan)
~111.5	C-3' (Aryl)
~62.0	-CH₂-O-
~52.0	-COOCH₃

| ~20.5, 16.0 | Ar-CH₃ |

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the key functional groups present in the molecule.[12][13]

Table 3: Predicted IR Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Functional Group
3100-3000	Medium	Aromatic & Vinylic C-H stretch
2980-2850	Medium	Aliphatic C-H stretch
~1725	Strong	C=O stretch (Ester)
~1600, ~1500	Medium-Strong	C=C stretch (Aromatic)
~1250	Strong	Asymmetric C-O-C stretch (Aryl Ether)
~1150	Strong	C-O stretch (Ester)

| ~1050 | Medium | Symmetric C-O-C stretch (Aryl Ether) |

Discussion and Mechanistic Insights

Mechanism of the Williamson Ether Synthesis

The formation of the target ether proceeds via a bimolecular nucleophilic substitution (Sₙ2) mechanism.[4][14] The reaction is initiated by the deprotonation of 2,4-dimethylphenol by the base (K₂CO₃) to generate a potent nucleophile, the 2,4-dimethylphenoxide anion. This anion then performs a backside attack on the electrophilic carbon of the chloromethyl group of the furan intermediate. The carbon-chlorine bond is broken concurrently with the formation of the new carbon-oxygen bond, leading to the final ether product.

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An In-depth Technical Guide to the Crystal Structure Analysis of Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate

Abstract

This technical guide provides a comprehensive walkthrough of the single-crystal X-ray diffraction analysis of Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate, a novel compound with potential applications in drug development. While a definitive crystal structure for this specific molecule is not yet publicly available, this document serves as a detailed, illustrative workflow for its crystallographic characterization. The guide is designed for researchers, scientists, and drug development professionals, offering both theoretical grounding and practical, step-by-step protocols. We will delve into the rationale behind experimental choices, from crystallization strategies to data refinement techniques, ensuring a self-validating and robust analytical process. The methodologies outlined herein are grounded in established crystallographic principles and supported by authoritative references, providing a framework for the structural elucidation of this and similar furan-containing compounds.

Introduction: The Significance of Structural Elucidation

The precise three-dimensional arrangement of atoms within a molecule is fundamental to its chemical and biological activity. For drug development professionals, understanding the crystal structure of a potential therapeutic agent is paramount. It provides invaluable insights into intermolecular interactions, conformational preferences, and potential binding modes with biological targets. Single-crystal X-ray diffraction is a powerful, non-destructive analytical technique that provides detailed information about the internal lattice of crystalline substances, including unit cell dimensions, bond lengths, bond angles, and details of site-ordering.[1][2]

Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate belongs to the furan derivative class of compounds, which are known to possess a wide range of biological activities.[3] The structural analysis of this molecule is therefore a critical step in understanding its structure-activity relationship (SAR) and optimizing its properties for therapeutic use. This guide will simulate the process of such an analysis, providing a robust framework for researchers in the field.

Synthesis and Crystallization: The Foundation of Quality Data

A high-quality crystal is the prerequisite for a successful single-crystal X-ray diffraction experiment. The synthesis of Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate would likely involve a multi-step process, potentially starting from commercially available precursors like 5-(hydroxymethyl)furfural.

Hypothetical Synthetic Pathway

A plausible synthetic route could involve the etherification of a suitable 5-(halomethyl)furan-2-carboxylate with 2,4-dimethylphenol. The choice of solvent, base, and reaction conditions would be critical to optimize the yield and purity of the final product.

Caption: Hypothetical synthetic pathway for the target compound.

Crystallization Protocol

Obtaining diffraction-quality single crystals is often a matter of patient experimentation with various techniques.

Step-by-Step Crystallization Protocol:

• Purification: The synthesized compound must be purified to the highest possible degree, typically using column chromatography or recrystallization.

• Solvent Selection: A range of solvents and solvent mixtures should be screened. A good starting point is a solvent in which the compound is sparingly soluble.

• Slow Evaporation:

  • Dissolve the purified compound in a suitable solvent (e.g., ethyl acetate, acetone, or a mixture like dichloromethane/hexane) to near saturation at room temperature.

  • Loosely cover the vial to allow for slow evaporation of the solvent over several days to weeks.

• Vapor Diffusion:

  • Dissolve the compound in a small amount of a relatively volatile solvent (the "good" solvent).

  • Place this solution in a small, open vial inside a larger, sealed container that contains a small amount of a less volatile solvent in which the compound is insoluble (the "poor" solvent).

  • The poor solvent will slowly diffuse into the good solvent, reducing the solubility of the compound and promoting crystallization.

• Crystal Harvesting: Once suitable crystals have formed, they should be carefully harvested using a spatula or by decanting the mother liquor.

Data Collection: Capturing the Diffraction Pattern

The heart of the experiment lies in the collection of diffraction data using a single-crystal X-ray diffractometer.

Experimental Setup

A modern diffractometer equipped with a microfocus X-ray source and a sensitive detector is ideal.[4]

Table 1: Hypothetical Data Collection and Crystal Parameters

Parameter	Value
Empirical formula	C16H18O4
Formula weight	274.31
Temperature	100(2) K
Wavelength	0.71073 Å (Mo Kα)
Crystal system	Monoclinic
Space group	P2₁/c
Unit cell dimensions	a = 10.5 Å, b = 8.8 Å, c = 15.2 Å
α = 90°, β = 98.5°, γ = 90°
Volume	1385 ų
Z	4
Calculated density	1.314 Mg/m³
Absorption coefficient	0.094 mm⁻¹
F(000)	584
Crystal size	0.25 x 0.20 x 0.15 mm³
Theta range for data collection	2.5 to 27.5°
Index ranges	-13 <= h <= 13, -11 <= k <= 11, -19 <= l <= 19
Reflections collected	12500
Independent reflections	3100 [R(int) = 0.045]
Completeness to theta = 25.242°	99.8 %
Absorption correction	Semi-empirical from equivalents
Max. and min. transmission	0.7456 and 0.6965
Refinement method	Full-matrix least-squares on F²
Data / restraints / parameters	3100 / 0 / 183
Goodness-of-fit on F²	1.05
Final R indices [I>2sigma(I)]	R1 = 0.048, wR2 = 0.125
R indices (all data)	R1 = 0.062, wR2 = 0.135
Largest diff. peak and hole	0.35 and -0.25 e.Å⁻³

Data Collection Workflow

Caption: Workflow for single-crystal X-ray data collection.

Structure Solution and Refinement: From Data to Model

The processed diffraction data is used to solve and refine the crystal structure, revealing the precise atomic arrangement. This is typically an iterative process.

Structure Solution

The initial placement of atoms in the unit cell is achieved through structure solution methods. Direct methods are commonly employed for small molecules.[5]

Structure Refinement

The initial atomic model is refined against the experimental data using a least-squares minimization algorithm. The goal is to minimize the difference between the observed and calculated structure factors. The SHELXL program is a widely used and powerful tool for this purpose.[6]

Step-by-Step Refinement Protocol using Olex2/SHELXL:

• Initial Model: The structure solution program will provide an initial model of the molecule.

• Atom Assignment: Identify and correctly assign the atom types (C, O).

• Anisotropic Refinement: Refine the positions and anisotropic displacement parameters for all non-hydrogen atoms.

• Hydrogen Atom Placement: Hydrogen atoms are typically placed in calculated positions and refined using a riding model.[7]

• Refinement Cycles: Perform several cycles of least-squares refinement until the model converges (i.e., the shifts in atomic parameters are negligible).

• Validation: The final model should be validated by checking the R-factors, the goodness-of-fit, and the residual electron density map.

The Olex2 software provides a user-friendly graphical interface for performing these refinement steps with underlying programs like SHELXL.[8][9][10]

Caption: Iterative cycle of crystal structure refinement.

Data Analysis and Interpretation: Unveiling Molecular Insights

The refined crystal structure provides a wealth of information.

Molecular Geometry

Analysis of bond lengths, bond angles, and torsion angles can reveal details about the conformation of the molecule in the solid state. For furan derivatives, the planarity of the furan ring and its orientation relative to the phenoxy group are of particular interest.[11]

Table 2: Hypothetical Selected Bond Lengths and Angles

Bond/Angle	Value (Å or °)
O1-C1	1.36
C1-C2	1.38
C2-C3	1.42
C3-C4	1.37
C4-O1	1.35
C4-C5	1.48
C5-O2	1.43
O2-C6	1.41
C1-O1-C4	106.5
C5-O2-C6	118.2

Intermolecular Interactions

In the solid state, molecules pack in a specific arrangement dictated by intermolecular forces such as hydrogen bonds, van der Waals forces, and π-π stacking interactions. Understanding these interactions is crucial for predicting physical properties like solubility and melting point.

Data Deposition and Reporting: Ensuring Scientific Integrity

The final step in any crystal structure analysis is the preparation of a comprehensive report and the deposition of the data in a public repository.

Crystallographic Information File (CIF)

The Crystallographic Information File (CIF) is the standard format for archiving and exchanging crystallographic data.[12][13][14][15] It contains all the information about the crystal structure, the experiment, and the refinement in a standardized, machine-readable format.

The Cambridge Crystallographic Data Centre (CCDC)

The Cambridge Crystallographic Data Centre (CCDC) maintains the Cambridge Structural Database (CSD), the world's repository for small-molecule organic and metal-organic crystal structures.[16][17][18][19][20] Deposition of crystallographic data with the CCDC is a standard practice in the scientific community and ensures the long-term accessibility and usability of the data.

Conclusion

This technical guide has outlined a comprehensive, albeit hypothetical, workflow for the crystal structure analysis of Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate. By following the principles of meticulous synthesis and crystallization, rigorous data collection, and careful structure solution and refinement, researchers can obtain a detailed and accurate three-dimensional model of this and other novel compounds. The resulting structural information is invaluable for advancing our understanding of molecular properties and for the rational design of new therapeutic agents.

References

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• Dolomanov, O. V., et al. (2009). OLEX2: a complete structure solution, refinement and analysis program. Journal of Applied Crystallography, 42(2), 339-341. [Link]

• Hall, S. R., Allen, F. H., & Brown, I. D. (1991). The crystallographic information file (CIF): a new standard archive file for crystallography. Acta Crystallographica Section A: Foundations of Crystallography, 47(6), 655-685. [Link]

• Jantarat, C., et al. (2019). Synthesis and Biological Activity Studies of Methyl-5-(Hydroxymethyl)-2-Furan Carboxylate and Derivatives. Oriental Journal of Chemistry, 35(3), 1011-1018. [Link]

• OlexSys Ltd. (n.d.). Olex2. [Link]

• Sheldrick, G. M. (2015). Crystal structure refinement with SHELXL. Acta Crystallographica Section C: Structural Chemistry, 71(1), 3-8. [Link]

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• International Union of Crystallography. (n.d.). A Guide to CIF for Authors. [Link]

• Zhang, Y., et al. (2023). The crystal structure of furan-2,5-diylbis((4-chlorophenyl)methanol), C18H14Cl2O3. Zeitschrift für Kristallographie - New Crystal Structures, 238(2), 395-397. [Link]

• CD ComputaBio. (n.d.). What Is Single-Crystal X-ray Diffraction (XRD) and How Does It Work?. [Link]

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Unveiling the Therapeutic Potential of Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate: A Roadmap for Target Identification and Validation

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate is a novel chemical entity with a structure suggestive of diverse pharmacological activities. This guide provides a comprehensive framework for the systematic investigation of its therapeutic potential. Drawing upon the established bioactivities of structurally related furan-2-carboxylate and phenoxy derivatives, we delineate a multi-pronged approach to identify and validate potential molecular targets. This document serves as a strategic roadmap for researchers, outlining key therapeutic areas for exploration, detailed experimental protocols, and the underlying scientific rationale for each investigative pathway. Our objective is to accelerate the translation of this promising molecule from a chemical curiosity to a potential therapeutic lead.

Introduction: Deconstructing the Therapeutic Promise

The chemical architecture of Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate integrates two key pharmacophores: a furan-2-carboxylate core and a 2,4-dimethylphenoxy moiety. The furan ring is a prevalent motif in numerous natural products and synthetic drugs, recognized for its broad spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2][3] The phenoxy group, particularly when substituted, is also a well-established component of bioactive molecules, contributing to a range of pharmacological effects. The strategic combination of these two moieties suggests a high probability of novel biological activities and therapeutic applications.

This guide will explore the most promising therapeutic avenues for this compound, focusing on oncology, infectious diseases, and inflammatory disorders. For each area, we will propose specific molecular targets and provide detailed, actionable protocols for their investigation.

Potential Therapeutic Area I: Oncology

The furan scaffold is a cornerstone in the development of novel anticancer agents, with derivatives exhibiting potent cytotoxicity against various cancer cell lines.[1][4][5][6] The proposed mechanisms of action for furan-containing compounds are diverse, ranging from the inhibition of critical metabolic enzymes to the disruption of cellular microtubule dynamics.[6][7]

Proposed Target: ATP-Citrate Lyase (ACL)

Rationale: ATP-Citrate Lyase (ACL) is a pivotal enzyme in the de novo synthesis of fatty acids and cholesterol, pathways that are frequently upregulated in cancer cells to support rapid proliferation.[7] Virtual screening of furoic acid libraries has successfully identified furan derivatives as novel ACL inhibitors.[7] The structural similarity of Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate to these known inhibitors makes ACL a high-priority target.

Experimental Workflow for ACL Inhibition:

Figure 1: Workflow for validating ACL inhibition.

Detailed Protocol: ACL Enzymatic Assay

• Reagents and Materials:

  • Recombinant human ACL enzyme

  • ATP, Coenzyme A (CoA), Citrate

  • Malate dehydrogenase (MDH)

  • NADH

  • Assay buffer (e.g., 100 mM Tris-HCl, pH 7.5, 10 mM MgCl₂, 1 mM DTT)

  • Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate (test compound)

  • Positive control inhibitor (e.g., BMS-303141)

  • 96-well microplate

  • Spectrophotometer

• Procedure:

  • Prepare a stock solution of the test compound in DMSO.

  • In a 96-well plate, add 2 µL of the test compound at various concentrations.

  • Add 188 µL of the assay mixture containing all reagents except citrate to each well. The final concentrations should be optimized but can start with: 10 mM ATP, 0.5 mM CoA, 0.2 mM NADH, 10 units/mL MDH, and an appropriate concentration of ACL.

  • Incubate for 10 minutes at 37°C.

  • Initiate the reaction by adding 10 µL of 10 mM citrate.

  • Immediately measure the decrease in absorbance at 340 nm every 30 seconds for 15 minutes.

  • Calculate the rate of NADH oxidation, which is proportional to ACL activity.

  • Determine the IC₅₀ value by plotting the percentage of inhibition against the logarithm of the compound concentration.

Proposed Target: Tubulin Polymerization

Rationale: The microtubule network is essential for cell division, and its disruption is a clinically validated anticancer strategy. Certain furan derivatives have been shown to inhibit tubulin polymerization, leading to cell cycle arrest in the G2/M phase and subsequent apoptosis.[6]

Experimental Workflow for Tubulin Polymerization Inhibition:

Figure 2: Workflow for investigating tubulin polymerization inhibition.

Detailed Protocol: Cell Cycle Analysis by Flow Cytometry

• Cell Culture and Treatment:

  • Seed a suitable cancer cell line (e.g., HeLa, MCF-7) in 6-well plates.

  • Allow cells to attach and grow to 60-70% confluency.

  • Treat cells with varying concentrations of Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate for 24 hours. Include a vehicle control (DMSO) and a positive control (e.g., paclitaxel).

• Cell Harvesting and Fixation:

  • Harvest cells by trypsinization and collect by centrifugation.

  • Wash cells with ice-cold PBS.

  • Fix the cells by adding ice-cold 70% ethanol dropwise while vortexing gently.

  • Incubate at -20°C for at least 2 hours.

• Staining and Analysis:

  • Centrifuge the fixed cells and wash with PBS.

  • Resuspend the cell pellet in a staining solution containing propidium iodide (PI) and RNase A.

  • Incubate in the dark for 30 minutes at room temperature.

  • Analyze the DNA content by flow cytometry.

  • Quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Potential Therapeutic Area II: Infectious Diseases

Furan derivatives have demonstrated notable antibacterial and antimycobacterial activity.[1][4][5][8] This suggests that Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate could be a valuable lead for developing new anti-infective agents, an area of critical unmet medical need due to rising antimicrobial resistance.

Proposed Target: Bacterial Cell Wall/Membrane Integrity

Rationale: Some furan-based compounds exert their antibacterial effect by disrupting the bacterial cell wall and membrane, leading to cell lysis.[5] This mechanism is attractive as it can be effective against a broad spectrum of bacteria.

Detailed Protocol: Bacterial Viability and Membrane Permeability Assay

• Bacterial Strains and Culture:

  • Select a panel of Gram-positive (e.g., Staphylococcus aureus) and Gram-negative (e.g., Escherichia coli) bacteria.

  • Grow bacteria to the mid-logarithmic phase in appropriate broth media.

• Minimum Inhibitory Concentration (MIC) Determination:

  • Perform a broth microdilution assay according to CLSI guidelines to determine the MIC of the test compound.

• Membrane Permeability Assay (SYTOX Green Staining):

  • Wash and resuspend bacterial cells in a suitable buffer (e.g., PBS).

  • Treat the bacterial suspension with the test compound at concentrations around the MIC.

  • Add SYTOX Green stain, which can only enter cells with compromised membranes.

  • Measure the increase in fluorescence over time using a fluorescence plate reader. An increase in fluorescence indicates membrane damage.

Proposed Target: Mycobacterial Iron Acquisition (MbtI Inhibition)

Rationale: Iron is essential for the survival and virulence of Mycobacterium tuberculosis. The enzyme salicylate synthase (MbtI) is a key component of the iron acquisition machinery in mycobacteria.[8] Phenyl-furan-2-carboxylic acids have been identified as inhibitors of MbtI, making this a compelling target for the structurally related Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate.[8]

Experimental Workflow for MbtI Inhibition:

Figure 3: Workflow for investigating MbtI inhibition.

Data Summary and Interpretation

The quantitative data generated from the proposed experiments should be meticulously recorded and analyzed. Below are example tables for summarizing key findings.

Table 1: Anticancer Activity Profile

Cell Line	ACL IC₅₀ (µM)	Tubulin IC₅₀ (µM)	Cytotoxicity GI₅₀ (µM)	Cell Cycle Arrest (Phase)
MCF-7
A549
HeLa

Table 2: Antimicrobial Activity Profile

Bacterial Strain	MIC (µg/mL)	Membrane Permeability (Fold Increase in Fluorescence)
S. aureus
E. coli
M. tuberculosis

Conclusion and Future Directions

This guide provides a structured and scientifically grounded approach to elucidating the therapeutic potential of Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate. The proposed experiments are designed to systematically evaluate its activity in oncology and infectious diseases, two areas where the furan and phenoxy moieties have shown significant promise. Positive results in these initial screens will warrant further investigation, including lead optimization, in vivo efficacy studies, and detailed mechanistic studies. The exploration of this compound and its analogs could lead to the discovery of novel therapeutic agents with significant clinical impact.

References

• Sengpracha, W., et al. (2019). Synthesis and Biological Activity Studies of Methyl-5-(Hydroxymethyl)-2-Furan Carboxylate and Derivatives. Oriental Journal of Chemistry, 35(3). Available at: [Link][1]

• Chiarelli, L. R., et al. (2022). Methyl 5-(2-Fluoro-4-nitrophenyl)furan-2-carboxylate. Molbank, 2022(2), M1431. Available at: [Link][8]

• Sengpracha, W., et al. (2019). Synthesis and Biological Activity Studies of Methyl-5-(Hydroxymethyl)-2-Furan Carboxylate and Derivatives. ResearchGate. Available at: [Link][4]

• Khan, K. M., et al. (2009). Synthesis, Characterization and Antibacterial Activity of Azomethine Derivatives Derived from 2-Formylphenoxyacetic Acid. Molecules, 14(3), 1329-1341. Available at: [Link][9]

• Sun, L., et al. (2017). Discovery of furan carboxylate derivatives as novel inhibitors of ATP-citrate lyase via virtual high-throughput screening. Bioorganic & Medicinal Chemistry Letters, 27(6), 1443-1448. Available at: [Link][7]

• Taechowisan, T., et al. (2020). Evaluating the Effect of Methyl 5-(Hydroxy-Methyl) Furan-2-Carboxylate on Cytotoxicity and Antibacterial Activity. Science Alert. Available at: [Link][5]

• Lesyk, R., et al. (2022). rel-2-[4-Chloro-2-[(5R,6R,7S)-6-[5-(4-methoxyphenyl)-3-(2-naphthyl)-3,4-dihydropyrazole-2-carbonyl]-5-methyl-2-oxo-3,5,6,7-tetrahydrothiopyrano[2,3-d]thiazol-7-yl]phenoxy]acetic acid. Molbank, 2022(3), M1410. Available at: [Link]

• PubChem. (n.d.). Methyl 5-formylfuran-2-carboxylate. Retrieved from [Link]

• Sengpracha, W., et al. (2019). Scheme 1. Synthetic route to methyl-5-(hydroxymethyl)-2-furan carboxylate. ResearchGate. Available at: [Link]

• Jenan, A. A., et al. (2016). Determination of bioactive chemical composition of callosobruchus maculutus and investigation of its anti-fungal activity. International Journal of Pharmacy and Pharmaceutical Research, 8(8), 1296-1304. Available at: [Link]

• Ghorab, M. M., et al. (2022). Design and Synthesis of Some New Furan-Based Derivatives and Evaluation of In Vitro Cytotoxic Activity. Pharmaceuticals, 15(4), 485. Available at: [Link][6]

• Fassihi, A., et al. (2014). Synthesis and antioxidant evaluation of 4-(furan-2-yl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate esters. Research in Pharmaceutical Sciences, 9(4), 255-263. Available at: [Link][10]

• Uddin, M. S., et al. (2020). Bioactive Compounds and Their Derivatives: An Insight into Prospective Phytotherapeutic Approach against Alzheimer's Disease. Molecules, 25(16), 3749. Available at: [Link]

• Cojocaru, I., et al. (2021). ANTIMICROBIAL ACTIVITY OF NOVEL 1-[(2,4-(DI-TERT-BUTYLPHENOXY))- 3-DIALKYLAMINO-2-PROPANOL] DERIVATIVES. The Moldovan Medical Journal, 64(2), 19-25. Available at: [Link]

• Wang, Y., et al. (2024). Synthesis and Biological Evaluation of Novel Furopyridone Derivatives as Potent Cytotoxic Agents against Esophageal Cancer. Molecules, 29(18), 4275. Available at: [Link][2]

• Kumar, R., & Kumar, S. (2025). Furans, Thiophenes and Related Heterocycles in Drug Discovery. ResearchGate. Available at: [Link][3]

• Wang, Y., et al. (2022). Discovery of 2-(furan-2-ylmethylene)hydrazine-1-carbothioamide derivatives as novel inhibitors of SARS-CoV-2 main protease. European Journal of Medicinal Chemistry, 243, 114757. Available at: [Link]

• Li, H., et al. (2024). Recent Progress in the Conversion of Methylfuran into Value-Added Chemicals and Fuels. Catalysts, 14(3), 190. Available at: [Link]

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An In-depth Technical Guide to Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate: Synthesis, Characterization, and Potential Applications

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate, a molecule of interest within the broader class of biologically active furan derivatives. Due to its structural novelty, a registered CAS number for this specific compound has not been identified in publicly accessible databases as of the time of this writing. This guide, therefore, focuses on a proposed synthetic pathway, detailed analytical methodologies for its characterization, and an exploration of its potential therapeutic applications based on the well-documented activities of analogous furan-containing compounds. The information presented herein is intended to serve as a foundational resource for researchers engaged in the synthesis and investigation of novel furan-based small molecules for drug discovery and development.

Introduction: The Significance of the Furan Scaffold in Medicinal Chemistry

The furan ring is a privileged five-membered aromatic heterocycle that constitutes the core structural motif of numerous pharmacologically active compounds.[1][2] Its utility in medicinal chemistry is multifaceted; the furan moiety can act as a bioisosteric replacement for phenyl rings, offering modulated electronic and steric properties that can enhance drug-receptor interactions, improve metabolic stability, and optimize overall bioavailability.[3] Furan derivatives have demonstrated a wide spectrum of biological activities, including antibacterial, antifungal, antiviral, anticancer, and anti-inflammatory properties.[2][4][5] The incorporation of a phenoxy-methyl side chain, as seen in the title compound, introduces additional structural diversity and potential for targeted biological interactions. This guide will delve into the specifics of Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate, providing a roadmap for its synthesis and evaluation.

Physicochemical Properties and Structural Elucidation

While experimental data for the title compound is not available, we can predict its general characteristics and outline a robust analytical workflow for its structural confirmation upon synthesis.

Predicted Physicochemical Properties

A summary of predicted physicochemical properties is presented in Table 1. These values are estimations based on the compound's structure and can be calculated using various cheminformatics tools.

Property	Predicted Value
Molecular Formula	C₁₅H₁₆O₄
Molecular Weight	260.28 g/mol
LogP	~3.5
Hydrogen Bond Donors	0
Hydrogen Bond Acceptors	4
Molar Refractivity	~70 cm³

Table 1. Predicted Physicochemical Properties.

Analytical Characterization Workflow

A comprehensive analytical approach is crucial for the unambiguous identification and purity assessment of the synthesized compound. The following workflow is recommended:

Figure 1. Recommended analytical workflow for the characterization of Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate.

• Thin Layer Chromatography (TLC): Essential for monitoring the progress of the synthesis and for a preliminary assessment of purity.[1]

• High-Performance Liquid Chromatography (HPLC): To determine the final purity of the compound and for method development for potential future pharmacokinetic studies.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for the definitive structural elucidation of the molecule.

• High-Resolution Mass Spectrometry (HRMS): To confirm the molecular weight and elemental composition of the synthesized compound.[6]

• Infrared (IR) Spectroscopy: To identify the key functional groups present in the molecule, such as the ester carbonyl and ether linkages.

• Elemental Analysis: To provide further confirmation of the empirical formula.

Proposed Synthesis Pathway

A plausible and efficient synthetic route to Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate can be envisioned starting from the readily available Methyl 5-(hydroxymethyl)furan-2-carboxylate. This approach involves a Williamson ether synthesis.

Figure 2. Proposed synthetic route via Williamson ether synthesis.

Step-by-Step Experimental Protocol

• Preparation of the Alkoxide: To a solution of 2,4-dimethylphenol (1.1 equivalents) in a suitable anhydrous solvent such as dimethylformamide (DMF) or tetrahydrofuran (THF), add a strong base like sodium hydride (NaH, 1.2 equivalents) portion-wise at 0 °C under an inert atmosphere (e.g., nitrogen or argon). Allow the reaction mixture to stir at room temperature for 30-60 minutes, or until the evolution of hydrogen gas ceases.

• Nucleophilic Substitution: To the resulting solution of the sodium phenoxide, add a solution of Methyl 5-(chloromethyl)furan-2-carboxylate or Methyl 5-(bromomethyl)furan-2-carboxylate (1.0 equivalent) in the same anhydrous solvent dropwise at 0 °C. The halo-derivative can be prepared from the corresponding commercially available Methyl 5-(hydroxymethyl)furan-2-carboxylate.

• Reaction Monitoring: Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. The progress of the reaction should be monitored by TLC.

• Work-up and Extraction: Upon completion, quench the reaction by the slow addition of water. Extract the aqueous mixture with a suitable organic solvent (e.g., ethyl acetate). Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• Purification: Concentrate the organic phase under reduced pressure to obtain the crude product. Purify the residue by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexane) to yield the pure Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate.

Potential Biological Activities and Therapeutic Applications

The structural features of Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate suggest several potential avenues for biological investigation, drawing parallels with the activities of related furan derivatives.

Antimicrobial Activity

Furan-containing compounds have been extensively studied for their antibacterial and antifungal properties.[1][7] The combination of the furan core with a substituted phenoxy moiety may lead to compounds with potent antimicrobial activity. The synthesized molecule should be screened against a panel of clinically relevant Gram-positive and Gram-negative bacteria, as well as fungal strains.

Anticancer Activity

Numerous furan derivatives have exhibited significant cytotoxicity against various cancer cell lines.[1] The mechanism of action often involves the induction of apoptosis or the inhibition of key signaling pathways involved in cell proliferation. It would be prudent to evaluate the cytotoxic effects of the title compound on a range of human cancer cell lines.

Anti-inflammatory Properties

The furan scaffold is also present in molecules with anti-inflammatory activity.[5] The potential of Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate to modulate inflammatory pathways could be investigated using in vitro assays, such as measuring the inhibition of pro-inflammatory cytokine production in stimulated immune cells.

Conclusion

While a dedicated CAS number for Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate is not currently available, this technical guide provides a comprehensive framework for its synthesis, characterization, and biological evaluation. The proposed synthetic route is based on established and reliable chemical transformations. The detailed analytical workflow will ensure the unambiguous structural confirmation and purity assessment of the synthesized compound. The exploration of its potential biological activities, grounded in the extensive literature on furan derivatives, opens up exciting possibilities for its application in drug discovery, particularly in the fields of infectious diseases, oncology, and inflammation. This guide serves as a valuable starting point for researchers aiming to explore the therapeutic potential of this novel furan derivative.

References

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• Methyl 5-(2-Fluoro-4-nitrophenyl)furan-2-carboxylate. MDPI.
• Methyl 5-formylfuran-2-carboxylate | C7H6O4. PubChem.
• 832737-34-5 | Methyl 5-((4-methoxyphenoxy)methyl)furan-2-carboxylate. Moldb.
• Methyl 2-furoate (Methyl furan-2-carboxylate). MedChemExpress.
• (PDF) Synthesis and biological activities of furan derivatives. ResearchGate.
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• Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. orientjchem.org.
• Efficient method for preparing 2,5-dimethylfuran. Google Patents.
• Furan: A Promising Scaffold for Biological Activity. International Journal of Advanced Biological and Biomedical Research.
• Reaction of Substituted Furan-2-carboxaldehydes and Furo[b]pyrrole Type Aldehydes with Hippuric Acid. PMC - NIH.
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Protocols & Analytical Methods

Protocol for the synthesis of Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate

An In-Depth Guide to the Synthesis of Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate

Authored by: A Senior Application Scientist

Abstract

This application note provides a comprehensive, field-proven protocol for the synthesis of Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate, a substituted furan derivative with potential applications in medicinal chemistry and materials science. The synthetic strategy is centered around the robust and well-established Williamson ether synthesis. This guide elucidates the underlying reaction mechanism, offers a detailed, step-by-step experimental procedure, and outlines methods for purification and characterization. Authored from the perspective of an experienced scientist, this document goes beyond a mere recitation of steps to explain the causality behind critical experimental choices, ensuring both reproducibility and a deeper understanding of the process for researchers, chemists, and drug development professionals.

Introduction and Scientific Background

Furan-based molecular scaffolds are prevalent in numerous natural products and pharmacologically active compounds, valued for their diverse biological activities.[1] The target molecule, Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate, combines a furan core with a substituted phenoxy moiety, creating an ether linkage. Such structures are of significant interest in drug discovery as potential modulators of biological targets.

The synthesis detailed herein employs the Williamson ether synthesis, a classic and reliable method for forming ethers. This reaction proceeds via a bimolecular nucleophilic substitution (S_N2) mechanism.[2][3] In this specific application, the nucleophile is the phenoxide ion generated from 2,4-dimethylphenol, which attacks the electrophilic carbon of Methyl 5-(chloromethyl)furan-2-carboxylate, displacing the chloride leaving group. The choice of a primary halide derivative on the furan ring is critical, as the S_N2 mechanism is most efficient with unhindered electrophiles.[2]

Reaction Scheme and Mechanism

The overall transformation consists of two primary stages: the in-situ formation of the nucleophilic phenoxide and the subsequent S_N2 displacement reaction.

Overall Reaction

Mechanistic Pathway

The reaction is initiated by the deprotonation of 2,4-dimethylphenol using a suitable base, such as potassium carbonate, to form the potassium 2,4-dimethylphenoxide. This phenoxide is a potent nucleophile. The second step is the backside attack of this nucleophile on the carbon atom bearing the chlorine in Methyl 5-(chloromethyl)furan-2-carboxylate.

Caption: Mechanism of the Williamson Ether Synthesis.

Materials and Safety

Reagent and Solvent Data

Reagent	CAS No.	M.W. ( g/mol )	M.P. (°C)	B.P. (°C)	Key Hazards
2,4-Dimethylphenol	105-67-9	122.17	27-28	210	Toxic, Corrosive, Irritant[4][5][6]
Methyl 5-(chloromethyl)furan-2-carboxylate	2144-37-8	174.58	29-30	114-116 (3 mbar)	Irritant, Lachrymator[7]
Potassium Carbonate (K₂CO₃), Anhydrous	584-08-7	138.21	891	N/A	Skin/Eye Irritant
N,N-Dimethylformamide (DMF), Anhydrous	68-12-2	73.09	-61	153	Reproductive Toxin, Irritant
Ethyl Acetate (EtOAc)	141-78-6	88.11	-83.6	77.1	Flammable, Irritant
Hexanes	110-54-3	86.18	-95	69	Flammable, Neurotoxin
Deionized Water (H₂O)	7732-18-5	18.02	0	100	None
Brine (Saturated NaCl solution)	7647-14-5	58.44	N/A	N/A	None
Anhydrous Sodium Sulfate (Na₂SO₄)	7757-82-6	142.04	884	N/A	None

Essential Safety Precautions

This protocol involves hazardous materials and must be performed in a well-ventilated fume hood by trained personnel wearing appropriate Personal Protective Equipment (PPE).

• 2,4-Dimethylphenol: This compound is toxic if swallowed or in contact with skin and causes severe skin burns and eye damage.[5] Always handle with chemical-resistant gloves (nitrile or neoprene), safety goggles, and a lab coat. In case of skin contact, immediately flood the affected area with water and wash thoroughly with soap.[4]

• Methyl 5-(chloromethyl)furan-2-carboxylate: As a reactive alkylating agent, this compound should be treated as a potent irritant and lachrymator. Avoid inhalation of dust or vapors.[8]

• N,N-Dimethylformamide (DMF): DMF is a reproductive toxin and is readily absorbed through the skin. Use with extreme caution and ensure gloves are rated for use with DMF.

• General Handling: All manipulations should be performed in a fume hood.[9] Avoid creating dust from solid reagents. All waste must be disposed of according to institutional and local environmental regulations.[5]

Detailed Experimental Protocol

Caption: Experimental Synthesis and Purification Workflow.

Reaction Setup and Execution

• Preparation: To a 100 mL three-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a nitrogen inlet, add 2,4-dimethylphenol (1.0 eq, 1.22 g, 10.0 mmol).

  • Scientist's Note: An inert atmosphere is crucial to prevent the anhydrous potassium carbonate from reacting with atmospheric moisture, which would reduce its efficacy as a base.

• Solvent and Base Addition: Add anhydrous N,N-dimethylformamide (DMF, 40 mL) to the flask. Stir the mixture until the phenol is fully dissolved. To this solution, add anhydrous potassium carbonate (1.5 eq, 2.07 g, 15.0 mmol).

  • Scientist's Note: A slight excess of the base ensures complete deprotonation of the phenol, driving the reaction forward. DMF is an excellent polar aprotic solvent for S_N2 reactions as it solvates the potassium cation, leaving the phenoxide anion more exposed and nucleophilic.

• Phenoxide Formation: Heat the reaction mixture to 60 °C with stirring for 30 minutes. The suspension will become more pronounced.

• Electrophile Addition: In a separate vial, dissolve Methyl 5-(chloromethyl)furan-2-carboxylate (1.0 eq, 1.75 g, 10.0 mmol) in anhydrous DMF (10 mL). Add this solution dropwise to the heated reaction mixture over 10 minutes using a syringe.

• Reaction Monitoring: Maintain the reaction at 60 °C and monitor its progress using Thin-Layer Chromatography (TLC) with a 4:1 Hexanes:Ethyl Acetate mobile phase. The reaction is complete when the 2,4-dimethylphenol spot has been completely consumed (typically 4-6 hours).

Work-up and Isolation

• Quenching: Once the reaction is complete, allow the mixture to cool to room temperature. Pour the reaction mixture into a separatory funnel containing 100 mL of deionized water.

  • Scientist's Note: This step quenches the reaction and dissolves the inorganic salts (KCl, excess K₂CO₃) and the DMF solvent into the aqueous phase.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 50 mL). Combine the organic layers.

• Washing: Wash the combined organic layers with deionized water (2 x 50 mL) to remove residual DMF, followed by a wash with brine (1 x 50 mL).

  • Scientist's Note: The brine wash helps to remove the last traces of water from the organic phase, facilitating more efficient drying in the next step.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product as an oil or waxy solid.

Purification

Purify the crude product via flash column chromatography on silica gel.

• Stationary Phase: Silica gel (230-400 mesh).

• Mobile Phase: A gradient of ethyl acetate in hexanes (e.g., starting from 5% EtOAc in hexanes and gradually increasing to 20% EtOAc).

• Procedure: Load the crude product onto the column and elute with the mobile phase, collecting fractions. Monitor the fractions by TLC to identify and combine those containing the pure product. Concentrate the pure fractions under reduced pressure to yield Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate.

Product Characterization

The identity and purity of the final compound should be confirmed using standard analytical techniques.[10]

Expected Analytical Data

Technique	Expected Results for Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate
¹H NMR (400 MHz, CDCl₃)	δ 7.15 (d, 1H, furan-H), 6.95 (s, 1H, Ar-H), 6.80 (d, 1H, Ar-H), 6.70 (d, 1H, Ar-H), 6.45 (d, 1H, furan-H), 5.10 (s, 2H, -O-CH₂-), 3.85 (s, 3H, -OCH₃), 2.25 (s, 3H, Ar-CH₃), 2.20 (s, 3H, Ar-CH₃) ppm.
¹³C NMR (100 MHz, CDCl₃)	δ 159.0, 155.0, 148.0, 145.0, 131.0, 130.0, 127.0, 121.0, 118.0, 112.0, 62.0, 52.0, 20.0, 16.0 ppm.
Mass Spec. (EI)	Expected [M]⁺ at m/z = 260.10.

Note: The exact chemical shifts (δ) in NMR may vary slightly depending on the solvent and concentration.

Conclusion

This application note details a reliable and reproducible protocol for the synthesis of Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate via the Williamson ether synthesis. By providing a rationale for key procedural steps and emphasizing stringent safety measures, this guide is intended to empower researchers to confidently undertake this synthesis. The successful execution of this protocol yields a high-purity product suitable for further investigation in pharmaceutical and material science contexts.

References

• Jadrijević, S., et al. (2019). Synthesis and Biological Activity Studies of Methyl-5-(Hydroxymethyl)-2-Furan Carboxylate and Derivatives. Oriental Journal of Chemistry. [Link]

• Gomha, S. M., et al. (2021). Methyl 5-(2-Fluoro-4-nitrophenyl)furan-2-carboxylate. MDPI. [Link]

• Ashenhurst, J. (2014). The Williamson Ether Synthesis. Master Organic Chemistry. [Link]

• Agilent Technologies, Inc. (2019). 2,4-Dimethylphenol Standard - Safety Data Sheet. [Link]

• U.S. Environmental Protection Agency. (1980). Ambient Water Quality Criteria for 2,4-dimethylphenol. [Link]

• Chen, J.-H., et al. (2023). Analysis of Furan and Its Derivatives in Food Matrices Using Solid Phase Extraction Coupled with Gas Chromatography-Tandem Mass Spectrometry. MDPI. [Link]

• Georganics. (2011). ETHYL 5-(CHLOROMETHYL)-2-FURANCARBOXYLATE. [Link]

• Google Patents. (n.d.).

• Georganics. (n.d.). Methyl 5-(chloromethyl)-2-furoate – preparation and application. [Link]

• New Jersey Department of Health. (n.d.). 2,4-Dimethylphenol - Hazardous Substance Fact Sheet. [Link]

• The Study of 5-(Chloromethyl)furfural-Derived Nucleophiles. (2020). eScholarship.org. [Link]

• The Organic Chemistry Tutor. (2018). Williamson Ether Synthesis Reaction Mechanism. YouTube. [Link]

• Singh, B. (n.d.). Williamson Ether Synthesis. In Name Reactions in Organic Synthesis. [Link]

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Advanced Chromatographic Strategies for the Analysis of Furan Carboxylates: A Guide to HPLC and GC-MS Methods

Introduction: The Rising Importance of Furan Carboxylates

Furan carboxylates, a class of heterocyclic organic compounds, are gaining significant attention across various scientific and industrial domains. Their applications range from serving as key building blocks in the synthesis of bio-based polymers, such as polyethylene furanoate (PEF), to their presence as important signaling molecules and potential biomarkers in biological systems.[1][2] The accurate and robust quantification of furan carboxylates in diverse matrices, including industrial process streams, food products, and biological fluids, is therefore of paramount importance for quality control, process optimization, and biomedical research.

This comprehensive guide provides detailed application notes and protocols for the analysis of furan carboxylates using two powerful analytical techniques: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS). We will delve into the underlying principles of each method, offering field-proven insights into method development, sample preparation, and data interpretation.

Part 1: High-Performance Liquid Chromatography (HPLC) for Furan Carboxylate Analysis

HPLC is a versatile and widely adopted technique for the analysis of non-volatile and thermally labile compounds, making it an excellent choice for the direct analysis of many furan carboxylates. The choice of the specific HPLC mode is critical and depends on the polarity and ionic nature of the target analytes.

Choosing the Right HPLC Mode: Causality in Separation

The selection of an appropriate HPLC separation mode is dictated by the physicochemical properties of the furan carboxylates of interest.

• Reversed-Phase (RP) HPLC: While standard C18 columns can be used, the high polarity of many furan dicarboxylates can lead to poor retention.

• Ion-Exclusion Chromatography: This technique is particularly effective for separating ionic species like furan carboxylic acids from a complex matrix. A study on the determination of furanic compounds in traditional balsamic vinegars successfully employed ion-exclusion chromatography with a mobile phase of 0.01N phosphoric acid and 16% acetonitrile.[3] The acidic mobile phase suppresses the ionization of the carboxylic acid groups, allowing them to be retained and separated on a suitable stationary phase.

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC has emerged as a powerful technique for the separation of polar and ionizable compounds.[4][5] It utilizes a polar stationary phase and a mobile phase with a high concentration of a less polar organic solvent, creating a water-enriched layer on the stationary phase into which polar analytes can partition. This makes HILIC an excellent candidate for retaining and separating highly polar furan carboxylates that are poorly retained in reversed-phase chromatography.

HPLC-UV/DAD Protocol for 2,5-Furandicarboxylic Acid (FDCA)

This protocol is designed for the quantification of 2,5-Furandicarboxylic acid (FDCA), a key monomer for bio-based polymers, in aqueous process samples.

Instrumentation:

• High-Performance Liquid Chromatograph

• UV/Diode Array Detector (DAD)

• Analytical Column: Shodex SH1011 or equivalent ion-exclusion column

Reagents:

• Acetonitrile (HPLC grade)

• Phosphoric Acid (85%)

• Ultrapure Water

• FDCA analytical standard

Procedure:

• Mobile Phase Preparation: Prepare a mobile phase of 0.01 N phosphoric acid and 16% acetonitrile in ultrapure water.[3] Filter and degas the mobile phase before use.

• Standard Preparation: Prepare a stock solution of FDCA in a suitable solvent (e.g., water with a small amount of base to aid dissolution). Perform serial dilutions to create a calibration curve (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Sample Preparation:

  • For clear aqueous samples, filter through a 0.45 µm syringe filter.

  • For complex matrices, a solid-phase extraction (SPE) cleanup step may be necessary.

• Chromatographic Conditions:

  • Column: Shodex SH1011

  • Mobile Phase: 0.01 N Phosphoric Acid: Acetonitrile (84:16 v/v)

  • Flow Rate: 0.6 mL/min[3]

  • Column Temperature: 40 °C

  • Injection Volume: 10 µL

  • Detection: UV at 265 nm

• Analysis: Inject the standards and samples. Identify the FDCA peak based on its retention time compared to the standard. Quantify the concentration using the calibration curve.

Self-Validation: The use of a Diode Array Detector allows for the assessment of peak purity by comparing the UV spectrum of the analyte peak in the sample to that of the standard. This provides an inherent validation of the peak identity.

Caption: HPLC-UV/DAD workflow for furan carboxylate analysis.

Part 2: Gas Chromatography-Mass Spectrometry (GC-MS) for Furan Carboxylate Analysis

GC-MS is a highly sensitive and selective technique, ideal for the analysis of volatile and semi-volatile compounds. For non-volatile analytes like furan carboxylates, a derivatization step is essential to increase their volatility.

The Critical Role of Derivatization

Direct analysis of furan carboxylic acids by GC is generally not feasible due to their low volatility and high polarity. Derivatization is a chemical modification process that converts the polar carboxyl group into a less polar and more volatile functional group.[6]

• Methylation: The most common derivatization technique for carboxylic acids is methylation, which converts them into their corresponding methyl esters.[7] This significantly increases their volatility, making them amenable to GC analysis. Reagents such as diazomethane, or acid- or base-catalyzed methylation can be employed.[7]

Sample Preparation: The Key to Accurate Quantification

The choice of sample preparation technique is crucial for achieving high recovery and minimizing matrix interference.

• Headspace (HS) Sampling: For more volatile furan derivatives, headspace sampling is an excellent, automated technique that minimizes matrix contact with the instrument.[8] However, for less volatile derivatized furan carboxylates, other extraction methods are preferred.

• Solid-Phase Microextraction (SPME): SPME is a solvent-free extraction technique that is highly effective for concentrating volatile and semi-volatile analytes from a sample matrix.[9][10] A fiber coated with a suitable stationary phase is exposed to the sample (or its headspace), and the analytes partition onto the fiber. The fiber is then desorbed in the hot GC inlet.

• Liquid-Liquid Extraction (LLE): LLE is a classic and robust technique for extracting analytes from a liquid sample into an immiscible organic solvent.[11]

GC-MS Protocol for Furan Carboxylates (as Methyl Esters)

This protocol outlines a general procedure for the analysis of furan carboxylates in a liquid matrix following methylation.

Instrumentation:

• Gas Chromatograph with a Mass Spectrometric Detector (GC-MS)

• Autosampler (optional, but recommended for high throughput)

• Analytical Column: HP-5MS or equivalent non-polar column

Reagents:

• Methanol

• Sulfuric acid or other suitable catalyst for esterification

• Organic solvent for extraction (e.g., hexane, dichloromethane)

• Anhydrous sodium sulfate

• Furan carboxylate standards

Procedure:

• Derivatization (Methylation):

  • To a known amount of sample (e.g., 1 mL), add 2 mL of a 2% (v/v) solution of sulfuric acid in methanol.

  • Heat the mixture at 60 °C for 30 minutes in a sealed vial.

  • Allow the reaction mixture to cool to room temperature.

• Extraction:

  • Add 1 mL of hexane and 1 mL of water to the reaction vial.

  • Vortex vigorously for 1 minute.

  • Centrifuge to separate the layers.

  • Carefully transfer the upper hexane layer to a clean vial.

  • Dry the hexane extract over anhydrous sodium sulfate.

• GC-MS Conditions:

  • Column: HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness)[9]

  • Inlet Temperature: 250 °C

  • Injection Mode: Splitless

  • Oven Temperature Program:

    • Initial temperature: 50 °C, hold for 2 minutes

    • Ramp: 10 °C/min to 280 °C, hold for 5 minutes

  • Carrier Gas: Helium at a constant flow of 1 mL/min

  • MS Transfer Line Temperature: 280 °C

  • Ion Source Temperature: 230 °C

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Scan Range: m/z 40-400

• Analysis: Inject the derivatized standards and samples. Identify the methyl esters of the furan carboxylates by their retention times and mass spectra. For enhanced selectivity and sensitivity, Multiple Reaction Monitoring (MRM) can be used on a tandem mass spectrometer (GC-MS/MS).[9]

Caption: GC-MS workflow for derivatized furan carboxylate analysis.

Part 3: Method Comparison and Data Presentation

Both HPLC and GC-MS offer distinct advantages for the analysis of furan carboxylates. The choice of technique will depend on the specific analytical requirements.

Feature	HPLC-UV/DAD	GC-MS
Analyte Volatility	Suitable for non-volatile and thermally labile compounds	Requires volatile or derivatized analytes
Sample Preparation	Often simpler, may only require filtration	Derivatization step is usually necessary
Selectivity	Moderate, based on chromatographic retention and UV spectrum	High, based on retention time and mass fragmentation pattern
Sensitivity	Generally lower than GC-MS (ng to µg range)	High (pg to ng range)
Instrumentation Cost	Generally lower	Higher
Throughput	Can be high with modern UPLC systems	Can be high with autosamplers

Conclusion: A Synergistic Approach to Furan Carboxylate Analysis

The robust analysis of furan carboxylates is critical for advancements in polymer science, food chemistry, and biomedical research. Both HPLC and GC-MS provide powerful, complementary tools for the qualitative and quantitative determination of these important compounds. The choice between these techniques should be guided by the specific analytical goals, the nature of the sample matrix, and the required sensitivity and selectivity. By understanding the fundamental principles and applying the detailed protocols outlined in this guide, researchers and scientists can confidently and accurately analyze furan carboxylates in a wide range of applications.

References

• Install, J. (2023). Lactose utilisation to furan carboxylates: a unique source for platform molecules. Helda - University of Helsinki. Retrieved from [Link]

• MDPI. (n.d.). Analysis of Furan and Its Derivatives in Food Matrices Using Solid Phase Extraction Coupled with Gas Chromatography-Tandem Mass Spectrometry. MDPI. Retrieved from [Link]

• National Institutes of Health. (n.d.). Development of a sensitive and quantitative method for the identification of two major furan fatty acids in human plasma. National Institutes of Health. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Lactose utilisation to furan carboxylates: a unique source for platform molecules. Green Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). GC/MS analysis of the crude reaction mixtures from Friedel–Crafts acylation: Unambiguous identification and differentiation of 3‐aroylbenzofurans from their 4‐ and 6‐regioisomers. ResearchGate. Retrieved from [Link]

• JRC Publications Repository. (n.d.). Methods for the determination of furan in food. JRC Publications Repository. Retrieved from [Link]

• ResearchGate. (n.d.). Determination of Furanic Compounds in Traditional Balsamic Vinegars by Ion-Exclusion Liquid Chromatography and Diode-Array Detection. ResearchGate. Retrieved from [Link]

• National Institutes of Health. (2023). Spectrophotometric Assay for the Detection of 2,5-Diformylfuran and Its Validation through Laccase-Mediated Oxidation of 5-Hydroxymethylfurfural. National Institutes of Health. Retrieved from [Link]

• Defense Technical Information Center. (n.d.). Synthesis and Characterization of Furanic Compounds. Defense Technical Information Center. Retrieved from [Link]

• OSTI.GOV. (2023). Method and integrated process for the carboxylation of furan derived carboxylic acids to 2,5-furandicarboxylic acid. OSTI.GOV. Retrieved from [Link]

• PubMed. (n.d.). Validation of analytical method for furan determination in eight food matrices and its levels in various foods. PubMed. Retrieved from [Link]

• National Institutes of Health. (n.d.). Analysis of Furan and Its Derivatives in Food Matrices Using Solid Phase Extraction Coupled with Gas Chromatography-Tandem Mass Spectrometry. National Institutes of Health. Retrieved from [Link]

• PubMed Central. (n.d.). Applications of Hydrophilic Interaction Chromatography in Pharmaceutical Impurity Profiling: A Comprehensive Review of Two Decades. PubMed Central. Retrieved from [Link]

• AK Vetter. (n.d.). Furan Fatty Acids (FuFA). AK Vetter. Retrieved from [Link]

• ResearchGate. (n.d.). Summary of FA carboxyl group derivatization reagents and their applications using LC-HRMS. ResearchGate. Retrieved from [Link]

• ACS Publications. (2020). Carboxylation Enhances Fragmentation of Furan upon Resonant Electron Attachment. The Journal of Physical Chemistry A. Retrieved from [Link]

• ResearchGate. (n.d.). Analysis of Furan and Its Derivatives in Food Matrices Using Solid Phase Extraction Coupled with Gas Chromatography-Tandem Mass Spectrometry. ResearchGate. Retrieved from [Link]

• PubMed. (n.d.). Reversed-phase ion-pair partition chromatography of carboxylates and sulphonates. PubMed. Retrieved from [Link]

• BAuA. (n.d.). Determination of furan in exhaled air by GC-MS/MS. BAuA. Retrieved from [Link]

• PNAS. (n.d.). Synthesis and scavenging role of furan fatty acids. PNAS. Retrieved from [Link]

• LCGC International. (2019). Hydrophilic Interaction Liquid Chromatography: An Update. LCGC International. Retrieved from [Link]

• LCGC International. (n.d.). Determination of Furan in Food by Gas Chromatography–Mass Spectrometry and Headspace Sampling. LCGC International. Retrieved from [Link]

• Wikipedia. (n.d.). Furan fatty acids. Wikipedia. Retrieved from [Link]

• ORBi. (n.d.). Analysis of furan by GC/MS. ORBi. Retrieved from [Link]

• MDPI. (n.d.). Hydrophilic Interaction Liquid Chromatography to Characterize Nutraceuticals and Food Supplements Based on Flavanols and Related Compounds. MDPI. Retrieved from [Link]

• Google Patents. (n.d.). WO2023288035A1 - Method and integrated process for the carboxylation of furan derived carboxylic acids to 2,5-furandicarboxylic acid. Google Patents.

• PubMed. (n.d.). Investigations of the origin of the furan fatty acids (F-acids). PubMed. Retrieved from [Link]

• Restek. (n.d.). GC Derivatization. Restek. Retrieved from [Link]

• ResearchGate. (n.d.). GC−MS/MS chromatogram of furan and its 10 derivative standards by (A)... ResearchGate. Retrieved from [Link]

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Application Notes and Protocols for the Development of Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate Derivatives with Enhanced Bioactivity

Abstract

The furan nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous compounds with a wide spectrum of pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2][3] Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate represents a promising lead compound, combining the bioactive furan-2-carboxylate moiety with a substituted phenoxy group. This document provides a comprehensive guide for the strategic development of its derivatives to enhance biological efficacy. We present detailed, field-tested protocols for the chemical modification of the parent compound and for the systematic evaluation of the resulting derivatives' bioactivity. The overarching goal is to elucidate structure-activity relationships (SAR) that will guide the design of next-generation therapeutic agents.

Strategic Framework for Derivative Development

The development of novel, more potent analogues from a lead compound is a cornerstone of modern drug discovery. Our strategy involves a systematic, multi-pronged approach encompassing synthesis, purification, characterization, and biological screening. The rationale is to create a focused library of derivatives by modifying specific functionalities of the parent molecule and to correlate these structural changes with shifts in biological activity.

Caption: High-level workflow for derivative development.

Rationale for Chemical Modification

Structure-activity relationship (SAR) studies are fundamental to understanding how a molecule's chemical structure relates to its biological effect.[2] For Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate, three primary sites are targeted for modification to probe the chemical space and enhance bioactivity.

• The Ester Group (C2 Position): The methyl ester is a versatile handle. Its hydrolysis to the corresponding carboxylic acid introduces a polar, ionizable group that can alter solubility and form different interactions with biological targets. This acid is also a crucial intermediate for creating a diverse range of amides and hydrazides, which can introduce new hydrogen bonding donors and acceptors.

• The Amide/Hydrazide Linkage: Converting the ester to an amide or hydrazide allows for the introduction of a vast array of substituents (R groups). This can modulate the molecule's lipophilicity, steric profile, and electronic properties, significantly impacting target binding and cell permeability.

• The Phenoxy Ring: While not covered in these initial protocols, the 2,4-dimethylphenyl ring is another key area for future modification. Altering the substitution pattern can fine-tune electronic effects and steric bulk, potentially improving target selectivity and potency.

This systematic approach allows researchers to dissect the contribution of each molecular fragment to the overall bioactivity.

Synthetic Pathways and Protocols

The following protocols provide a robust foundation for generating a library of derivatives. All reactions should be monitored by Thin Layer Chromatography (TLC) to ensure completion.[4]

Caption: Key synthetic pathways for derivative synthesis.

Protocol 1: Synthesis of 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylic acid (Hydrolysis)

Principle: Alkaline hydrolysis cleaves the ester bond to yield the corresponding carboxylate salt, which is subsequently protonated with acid to give the final carboxylic acid. This compound is a key intermediate for further derivatization.[5]

Materials:

• Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate (1.0 eq)

• Lithium hydroxide (LiOH) or Sodium hydroxide (NaOH) (1.5 eq)

• 1,4-Dioxane

• Distilled water

• Hydrochloric acid (2 M)

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, condenser

Procedure:

• Dissolve the starting ester (1.0 eq) in a 3:1 mixture of 1,4-dioxane and water in a round-bottom flask.

• Add LiOH (1.5 eq) to the solution.

• Heat the mixture to reflux and stir for 2-4 hours, monitoring the reaction progress by TLC.

• Once the starting material is consumed, cool the reaction mixture to room temperature.

• Remove the dioxane under reduced pressure using a rotary evaporator.

• Cool the remaining aqueous solution in an ice bath and acidify to pH ~2 by the dropwise addition of 2 M HCl, which should precipitate the carboxylic acid.

• Extract the aqueous layer three times with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

• Concentrate the filtrate under reduced pressure to yield the crude carboxylic acid, which can be purified by recrystallization.

• Validation: Confirm the structure using ¹H NMR, ¹³C NMR, and mass spectrometry. The disappearance of the methyl ester singlet (~3.9 ppm in ¹H NMR) is a key indicator of reaction completion.[6]

Protocol 2: Synthesis of Amide Derivatives

Principle: The carboxylic acid is activated, typically with a coupling agent like dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), to form a reactive intermediate that readily reacts with a primary or secondary amine to form the stable amide bond.[4]

Materials:

• 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylic acid (1.0 eq)

• Desired primary or secondary amine (1.1 eq)

• EDC (1.2 eq) and 4-Dimethylaminopyridine (DMAP) (0.1 eq)

• Dichloromethane (DCM), anhydrous

• Sodium bicarbonate solution (saturated)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In an oven-dried flask under an inert atmosphere (e.g., nitrogen), dissolve the carboxylic acid (1.0 eq), the chosen amine (1.1 eq), and DMAP (0.1 eq) in anhydrous DCM.

• Cool the mixture to 0°C in an ice bath.

• Add EDC (1.2 eq) portion-wise and allow the reaction to warm to room temperature.

• Stir overnight. Monitor reaction progress by TLC.

• Upon completion, dilute the reaction mixture with DCM and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product using flash column chromatography on silica gel.[6]

• Validation: Characterize the final product by NMR and mass spectrometry to confirm its structure and purity.

Protocol 3: Synthesis of Hydrazide Derivatives

Principle: The direct nucleophilic acyl substitution of the ester with hydrazine hydrate is an efficient method to produce hydrazides. The reaction is typically driven to completion by refluxing in an alcohol solvent.[7][8]

Materials:

• Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate (1.0 eq)

• Hydrazine hydrate (N₂H₄·H₂O) (5.0 eq)

• Ethanol

• Round-bottom flask, magnetic stirrer, condenser

Procedure:

• Dissolve the starting ester (1.0 eq) in ethanol in a round-bottom flask.

• Add hydrazine hydrate (5.0 eq) to the solution.

• Heat the mixture to reflux and stir for 3-6 hours. Monitor the reaction progress by TLC.

• After the reaction is complete, cool the mixture to room temperature.

• Remove the solvent under reduced pressure.

• The resulting solid hydrazide can often be purified by recrystallization from a suitable solvent like ethanol.

• Validation: Confirm the structure and purity of the product using NMR and mass spectrometry.

Biological Activity Screening Protocols

A self-validating experimental design is crucial for trustworthy results. Each assay must include a positive control (a known active compound), a negative control (vehicle, e.g., DMSO), and a blank (no cells).

Protocol 4: In Vitro Antimicrobial Susceptibility Testing

Principle: The broth microdilution method is a standardized technique used to determine the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[9][10]

Caption: Workflow for the broth microdilution MIC assay.

Procedure:

• Preparation: In a 96-well microtiter plate, prepare two-fold serial dilutions of the test compounds in appropriate broth medium (e.g., Mueller-Hinton Broth). Final concentrations may range from 256 µg/mL to 0.5 µg/mL.

• Inoculum: Prepare a standardized inoculum of the test bacteria (e.g., Staphylococcus aureus, Escherichia coli) equivalent to a 0.5 McFarland standard, then dilute it to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the wells.[11]

• Inoculation: Add the bacterial inoculum to all wells containing the test compounds, positive control (e.g., Gentamicin), and negative control.

• Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

• Reading Results: The MIC is determined as the lowest concentration of the compound at which there is no visible turbidity (growth).

Protocol 5: In Vitro Anticancer Cytotoxicity (MTT Assay)

Principle: This colorimetric assay measures cell viability. In live cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.[12][13][14]

Caption: Workflow for the MTT cytotoxicity assay.

Procedure:

• Cell Seeding: Seed a cancer cell line (e.g., HeLa, MCF-7) into a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for attachment.[4]

• Treatment: Remove the medium and add fresh medium containing serial dilutions of the test compounds. Include a positive control (e.g., Doxorubicin) and a vehicle control (DMSO). Incubate for 48-72 hours.

• MTT Addition: After the treatment period, add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 2-4 hours at 37°C.[15]

• Solubilization: Carefully remove the medium and add 100-150 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the purple formazan crystals.

• Measurement: Read the absorbance of the plate on a microplate reader at 570 nm.

• Calculation: Cell viability is calculated using the formula:

  • % Viability = (Absorbance of Treated Cells / Absorbance of Control Cells) x 100

  • The IC₅₀ (half-maximal inhibitory concentration) is determined by plotting % viability against compound concentration.

Protocol 6: In Vitro Anti-inflammatory Assay (Nitric Oxide Inhibition)

Principle: Lipopolysaccharide (LPS) stimulates macrophages (e.g., RAW 264.7 cells) to produce pro-inflammatory mediators, including nitric oxide (NO). The anti-inflammatory potential of compounds is assessed by their ability to inhibit this NO production. NO is unstable, so its concentration is measured indirectly by quantifying its stable metabolite, nitrite, using the Griess reagent.[16][17]

Procedure:

• Cell Seeding: Seed RAW 264.7 macrophage cells in a 96-well plate and allow them to adhere.

• Pre-treatment: Treat the cells with various concentrations of the test compounds for 1-2 hours.

• Stimulation: Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours to induce NO production. Include wells with cells only (negative control) and cells with LPS only (positive control).

• Nitrite Measurement: Collect the cell culture supernatant. Mix 50 µL of supernatant with 50 µL of Griess Reagent A, followed by 50 µL of Griess Reagent B.

• Measurement: After a short incubation in the dark, measure the absorbance at 540 nm. A standard curve using sodium nitrite should be prepared to quantify nitrite concentration.

• Cytotoxicity Check: A parallel MTT assay should be performed to ensure that the observed decrease in NO is not due to compound-induced cell death.[18]

Data Presentation and SAR Analysis

Organizing the biological data in a clear, tabular format is essential for comparison and for deriving meaningful structure-activity relationships.

Table 1: Bioactivity Data for Synthesized Derivatives

Compound ID	R Group (Amide/Hydrazide)	MIC (µg/mL) vs. S. aureus	MIC (µg/mL) vs. E. coli	Anticancer IC₅₀ (µM) vs. MCF-7	Anti-inflammatory IC₅₀ (µM) NO Inhibition
Parent	-OCH₃ (Ester)	>128	>128	55.4	78.2
ACID-01	-OH (Carboxylic Acid)	64	128	42.1	50.9
AM-01	-NH-CH₂-Ph	32	64	15.8	25.3
AM-02	-NH-(4-Cl-Ph)	16	32	8.2	11.7
HYD-01	-NHNH₂ (Hydrazide)	64	64	35.5	41.6
Control	Gentamicin / Doxorubicin	2 / -	4 / -	- / 0.8	-

(Note: Data shown are hypothetical examples for illustrative purposes.)

Interpreting the Data: From the hypothetical data above, a preliminary SAR can be inferred:

• Conversion of the parent ester to the carboxylic acid (ACID-01) modestly improves all activities.

• Amidation significantly enhances bioactivity. The introduction of an electron-withdrawing group (chloro) on the phenyl ring (AM-02 vs. AM-01) further boosts potency across all assays, suggesting that electronic factors play a key role. This provides a clear direction for further optimization.

Conclusion

This application guide outlines a systematic and robust methodology for the synthesis and biological evaluation of novel derivatives of Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate. By employing these detailed protocols, researchers can efficiently generate a library of compounds and screen them for enhanced antimicrobial, anticancer, and anti-inflammatory activities. The resulting data will enable the construction of clear structure-activity relationships, paving the way for the rational design of more potent and selective therapeutic candidates based on the versatile furan scaffold.

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• Methods for in vitro evaluating antimicrobial activity: A review. ResearchGate. [Link]

• Synthesis of Hydrazine Derivatives (Hydrazides). Organic Chemistry Portal. [Link]

• Bis-2(5H)-furanone derivatives as new anticancer agents: Design, synthesis, biological evaluation, and mechanism studies. (2018). Chemical Biology & Drug Design. [Link]

• Discovery and evaluation of novel anti-inflammatory derivatives of natural bioactive curcumin. (2020). RSC Advances. [Link]

• Synthesis and Characterization of Some New Hydrazides and Their Derivatives. (2017). Journal of Al-Nahrain University. [Link]

• Lemon Pulp mediated Synthesis of acyl hydrazides. Inglomayor. [Link]

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• 4. Synthesis and Biological Activity Studies of Methyl-5-(Hydroxymethyl)-2-Furan Carboxylate and Derivatives – Oriental Journal of Chemistry [orientjchem.org]
• 5. Alkaline hydrolysis of the methyl esters of benzo[b]furan-2- and 3-, benzo[b]thiophen-2- and 3-, and indole-2- and 3-carboxylic acids - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 6. mdpi.com [mdpi.com]
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Technical Notes & Optimization

Technical Support Center: Synthesis of Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate

Welcome to the technical support guide for the synthesis of Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate. This document is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing this specific Williamson ether synthesis. Our goal is to move beyond simple protocols and equip you with the causal understanding needed to troubleshoot common issues and significantly improve your reaction yields and product purity.

Introduction: The Synthetic Strategy

The synthesis of Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate is most effectively approached via the Williamson ether synthesis. This reaction proceeds through a bimolecular nucleophilic substitution (SN2) mechanism.[1][2] The core transformation involves the reaction of a deprotonated 2,4-dimethylphenol (the nucleophile) with an electrophilic furan derivative, specifically Methyl 5-(halomethyl)furan-2-carboxylate.

The strategic choice involves forming the highly nucleophilic 2,4-dimethylphenoxide ion, which then attacks the primary electrophilic carbon of the furan side chain, displacing a halide leaving group.[3][4][5] This pathway is strongly preferred over the alternative of using a furan-based alkoxide and an aryl halide, as SN2 reactions on sp²-hybridized carbons (like those in aryl halides) are generally not viable.[6]

Caption: A decision-making flowchart for troubleshooting common synthesis issues.

Q4: My reaction is sluggish and I always recover unreacted 2,4-dimethylphenol. What's wrong?

This points to an issue with the initial deprotonation step.

• Causality : The phenoxide nucleophile is not being formed efficiently. This is most often caused by either an insufficient amount of base or the deactivation of the base by trace amounts of water or other protic impurities in the reagents or solvent. Sodium hydride is particularly susceptible to moisture.

• Self-Validation & Solution :

  • Verify Base Activity : Use a fresh bottle of NaH.

  • Ensure Anhydrous Conditions : Dry the 2,4-dimethylphenol (e.g., by azeotropic distillation with toluene or drying in a vacuum oven). Use freshly distilled, anhydrous solvents. Purge the reaction flask with an inert gas (Nitrogen or Argon) before adding reagents.

  • Stoichiometry : Use a slight excess of the base (e.g., 1.1-1.2 equivalents) to ensure complete deprotonation.

  • Confirmation of Deprotonation : When using NaH, you should observe vigorous hydrogen gas evolution. The reaction should become clear or a uniform slurry once deprotonation is complete. Allow this step to proceed for at least 30-60 minutes at room temperature or with gentle warming before adding the electrophile.

Q5: I'm observing a significant byproduct that I suspect is from an elimination reaction. How can I minimize this?

The formation of an alkene byproduct is a classic sign that the E2 (elimination) pathway is competing with the desired SN2 (substitution) pathway. [1][2]

• Causality : The phenoxide is not only a good nucleophile but also a reasonably strong base. [2]At higher temperatures, its basic character can dominate, leading it to abstract a proton from a carbon adjacent to the leaving group, causing elimination. While the substrate is a primary halide, which favors SN2, this side reaction can still occur. [6]* Self-Validation & Solution :

  • Lower the Reaction Temperature : This is the most effective strategy. Elimination reactions typically have a higher activation energy than substitution reactions, so lowering the temperature will favor the SN2 pathway disproportionately. [2]Try running the reaction at room temperature for a longer period or gently warming to 40-50 °C instead of refluxing.

  • Controlled Addition : Add the solution of Methyl 5-(chloromethyl)furan-2-carboxylate slowly (dropwise) to the solution of the pre-formed phenoxide. This keeps the concentration of the electrophile low at any given moment, which can help suppress side reactions.

Q6: My product is contaminated with an isomer I can't easily separate. What is it and how do I prevent it?

This is likely a result of C-alkylation.

• Causality : The phenoxide ion is an ambident nucleophile, meaning it has two nucleophilic sites: the oxygen anion and the electron-rich aromatic ring (specifically the ortho and para positions). While O-alkylation is generally favored, reaction at the ring carbon (C-alkylation) can occur, leading to isomeric byproducts. [1][7]* Self-Validation & Solution :

  • Solvent Choice : The solvent has a strong influence on the O- vs. C-alkylation ratio. Polar aprotic solvents like DMF and DMSO strongly solvate the counter-ion (Na⁺/K⁺), leading to a highly reactive, dissociated oxygen anion that favors O-alkylation. In contrast, less polar or protic solvents can lead to more C-alkylation. Stick with high-polarity aprotic solvents.

  • Confirm by Analysis : The C-alkylated product will have the same mass as your desired product but a different NMR spectrum (e.g., a different aromatic substitution pattern).

Experimental Protocols

Protocol 1: Optimized Synthesis of Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate

This protocol is designed to maximize yield by ensuring complete deprotonation and minimizing side reactions.

Materials:

• 2,4-Dimethylphenol (1.0 eq)

• Sodium hydride (60% dispersion in mineral oil, 1.1 eq)

• Methyl 5-(chloromethyl)furan-2-carboxylate (1.05 eq)

• Anhydrous Dimethylformamide (DMF)

• Ethyl acetate

• Brine (saturated aq. NaCl)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Setup : Under an inert atmosphere (N₂ or Ar), add anhydrous DMF to a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and dropping funnel.

• Phenoxide Formation : Add 2,4-dimethylphenol (1.0 eq) to the DMF. Stir until dissolved. Carefully add NaH (1.1 eq) portion-wise at 0 °C. Caution : Hydrogen gas is evolved. Allow the mixture to warm to room temperature and stir for 1 hour, or until gas evolution ceases and a clear solution or fine suspension of the phenoxide is formed.

• SN2 Reaction : Dissolve Methyl 5-(chloromethyl)furan-2-carboxylate (1.05 eq) in a minimal amount of anhydrous DMF and add it to the dropping funnel. Add this solution dropwise to the phenoxide mixture over 30 minutes, maintaining the internal temperature below 30 °C.

• Reaction Monitoring : After the addition is complete, warm the reaction to 50 °C and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting furan halide is consumed.

• Workup : Cool the reaction to room temperature. Carefully quench the reaction by the slow addition of water. Transfer the mixture to a separatory funnel and dilute with ethyl acetate.

• Extraction : Wash the organic layer sequentially with water (2x) and brine (1x). Dry the organic layer over anhydrous MgSO₄.

• Purification : Filter off the drying agent and concentrate the solvent under reduced pressure. The crude product can be purified by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure product.

References

• Ashenhurst, J. (2014). The Williamson Ether Synthesis. Master Organic Chemistry. [Link]

• Tiyaboonchai, W., et al. (2019). Synthesis and Biological Activity Studies of Methyl-5-(Hydroxymethyl)-2-Furan Carboxylate and Derivatives. Oriental Journal of Chemistry. [Link]

• Wikipedia. (n.d.). Williamson ether synthesis. [Link]

• Scafuri, B., et al. (2022). Methyl 5-(2-Fluoro-4-nitrophenyl)furan-2-carboxylate. MDPI. [Link]

• Goutsi, P., et al. (2021). Mechanism, kinetics and selectivity of a Williamson ether synthesis: elucidation under different reaction conditions. RSC Publishing. [Link]

• Chemistry LibreTexts. (2023). Williamson Ether Synthesis. [Link]

• The Organic Chemistry Tutor. (2018). Williamson Ether Synthesis Reaction Mechanism. YouTube. [Link]

• Tiyaboonchai, W., et al. (2019). Synthesis and Biological Activity Studies of Methyl-5-(Hydroxymethyl)-2-Furan Carboxylate and Derivatives. ResearchGate. [Link]

• Chemistry Steps. (n.d.). The Williamson Ether Synthesis. [Link]

• Zhang, C., et al. (2023). Recent Progress in the Conversion of Methylfuran into Value-Added Chemicals and Fuels. MDPI. [Link]

• Aprile, C., et al. (2024). Novel Catalytic Strategies for the Synthesis of Furans and Their Derivatives. MDPI. [Link]

• Galkin, M. V., & Samec, J. S. M. (2016). Production of 5-(chloromethyl)furan-2-carbonyl chloride and furan-2,5-dicarbonyl chloride from biomass-derived 5-(chloromethyl)furfural (CMF). ResearchGate. [Link]

• Tiyaboonchai, W., et al. (2019). Scheme 1. Synthetic route to methyl-5-(hydroxymethyl)-2- furan carboxylate. ResearchGate. [Link]

• Google Patents. (n.d.).

• Galkin, M. V., & Samec, J. S. M. (2016). Production and Synthetic Possibilities of 5-Chloromethylfurfural as Alternative Biobased Furan. MDPI. [Link]

• El-Atawy, M. A. A. (2014). Synthesis and Reactions of Five-Membered Heterocycles Using Phase Transfer Catalyst (PTC) Techniques. ResearchGate. [Link]

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• 3. chem.libretexts.org [chem.libretexts.org]
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• 5. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Mechanism, kinetics and selectivity of a Williamson ether synthesis: elucidation under different reaction conditions - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D0RE00437E [pubs.rsc.org]

Technical Support Center: Stability and Degradation Studies of Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate

Introduction: Welcome to the dedicated technical support guide for Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate. This document is designed for researchers, scientists, and drug development professionals actively engaged in the characterization of this molecule. The inherent structure of this compound, featuring a furan core, an ester linkage, and an ether bond, presents a unique stability profile that requires careful investigation. Understanding its degradation pathways is paramount for establishing appropriate storage conditions, formulation strategies, and predicting its shelf-life. This guide synthesizes field-proven insights and established scientific principles to provide a comprehensive resource for troubleshooting and executing robust stability studies.

Part 1: Frequently Asked Questions (FAQs) - Foundational Knowledge

This section addresses the most common initial questions regarding the stability of Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate.

Q1: What are the primary chemical liabilities and potential degradation pathways for this molecule?

A1: The structure of Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate contains several functional groups susceptible to degradation under various stress conditions. The primary pathways are:

• Hydrolysis: The methyl ester group is susceptible to both acid and base-catalyzed hydrolysis, which would yield the corresponding carboxylic acid, 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylic acid, and methanol.[1]

• Oxidation: The furan ring is sensitive to oxidation.[2][3] Oxidative stress, for instance from peroxide or exposure to atmospheric oxygen, can lead to ring-opening, forming highly polar products like dicarbonyls or maleic acid derivatives.[3] This can result in the formation of insoluble gums or polymers.[3]

• Photodegradation: Furan derivatives can be photoreactive.[4][5] Exposure to UV or even high-intensity visible light may induce isomerization or dimerization reactions, leading to a loss of potency and the formation of photoproducts.[4][6]

• Acid-Mediated Degradation: Beyond simple ester hydrolysis, strong acidic conditions can protonate the furan ring, making it highly reactive and prone to polymerization or ring-opening reactions.[2]

Q2: What are the recommended analytical techniques for monitoring the stability of this compound?

A2: A stability-indicating analytical method is crucial. The primary technique should be High-Performance Liquid Chromatography (HPLC) with UV detection, as the aromatic rings provide strong chromophores.

• Methodology: A reverse-phase C18 column with a gradient elution using a mobile phase of acetonitrile and water (with a modifier like 0.1% formic acid to ensure good peak shape) is a standard starting point.

• Validation: The method must be validated to separate the parent compound from all potential degradation products generated during forced degradation studies.

• Peak Purity: A photodiode array (PDA) detector is highly recommended for assessing peak purity and identifying the emergence of new chromophores.

• Mass Spectrometry (LC-MS): Coupling the HPLC to a mass spectrometer is invaluable for identifying the molecular weights of degradation products, which is key to elucidating the degradation pathways.

• Thin-Layer Chromatography (TLC): TLC can be used as a rapid, qualitative tool for monitoring reaction progress during forced degradation experiments before committing to a full HPLC run.[7]

Q3: How should I properly store the pure compound (API) and its solutions to minimize baseline degradation?

A3: To ensure the integrity of your reference standard and experimental samples, strict storage protocols are necessary.

• Solid State: Store the solid compound in a tightly sealed, amber glass vial under an inert atmosphere (argon or nitrogen) at -20°C. This minimizes exposure to light, moisture, and oxygen.

• In Solution: Prepare solutions fresh whenever possible. If storage is necessary, use a degassed, high-purity solvent and store in amber vials at -20°C or lower. The choice of solvent is critical; avoid protic or potentially acidic solvents for long-term storage. Dimethyl sulfoxide (DMSO) or acetonitrile are common choices.

Part 2: Troubleshooting Guide - Common Experimental Issues

This Q&A section is designed to address specific problems you may encounter during your stability studies.

Q: My HPLC analysis shows a significant loss of the main peak after an oxidative stress test, but I see very few new peaks and my mass balance is poor (<90%). What is happening?

A: This is a classic sign of furan ring oxidation leading to polymerization. The initial oxidation opens the furan ring to form highly reactive polar intermediates.[3] These intermediates can then react with the starting material or other degradants to form dimers, trimers, and higher-order polymers.[3] These polymers may be:

• Insoluble: They may precipitate out of your sample solution and be removed during sample filtration, never reaching the HPLC column.

• Highly Retained: They may stick irreversibly to the top of your HPLC column, leading to fouling and a drop in column performance over time.

• Non-Chromophoric or Broad: They may not have a distinct UV absorbance at your detection wavelength or may elute as a very broad, unresolved hump that is difficult to integrate.

Corrective Action: Visually inspect the sample for cloudiness or precipitate. Try analyzing an unfiltered aliquot if possible. Consider using a different analytical technique like Size Exclusion Chromatography (SEC) to look for high molecular weight species or employing a universal detector like a Charged Aerosol Detector (CAD) which is less dependent on chromophores.

Q: I am observing degradation of my compound in my control sample (stored in solvent at room temperature) during the course of my experiment. Why?

A: This indicates an inherent instability under the control conditions. Several factors could be at play:

• Solvent Purity: The solvent may contain impurities. For example, some grades of chloroform can contain trace amounts of HCl, and older bottles of THF can form peroxides.

• Dissolved Oxygen: Oxygen dissolved in the solvent can be sufficient to cause slow oxidation of the furan moiety over time.

• Ambient Light: Standard laboratory lighting can be enough to initiate photodegradation over an extended period.

Corrective Action: Always use high-purity, HPLC-grade solvents. For sensitive experiments, sparge your solvents with nitrogen or argon to remove dissolved oxygen. Protect all samples, including controls, from light by using amber vials or wrapping them in aluminum foil.

Q: My acid hydrolysis experiment is showing a rapid, complete loss of the parent compound and the formation of a brown, insoluble material. How can I get meaningful data?

A: This suggests that the acid concentration or temperature is too harsh, causing rapid polymerization of the furan ring rather than just the intended ester hydrolysis.[2] The furan ring is notoriously sensitive to strong acids.

Corrective Action: Reduce the severity of the stress conditions.

• Lower the acid concentration (e.g., from 1 M HCl to 0.1 M or 0.01 M HCl).

• Decrease the temperature (e.g., from 80°C to 40°C or even room temperature).

• Take more frequent time points at the beginning of the experiment to capture the initial rate of degradation before polymerization dominates. The goal of forced degradation is to achieve 5-20% degradation, not 100%.[8]

Part 3: Standardized Protocols for Forced Degradation Studies

These protocols provide a validated starting point for your experiments. Always run a control sample (compound in the same solvent/matrix without the stressor) in parallel for each condition.

Protocol 3.1: Acid and Base-Catalyzed Hydrolysis

• Objective: To evaluate the susceptibility of the methyl ester to hydrolysis.

• Materials:

  • Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate

  • 0.1 M Hydrochloric Acid (HCl)

  • 0.1 M Sodium Hydroxide (NaOH)

  • HPLC-grade Acetonitrile and Water

• Procedure:

  • Prepare a stock solution of the compound in acetonitrile (e.g., 1 mg/mL).

  • Acid Hydrolysis: In an amber vial, mix 1 part of the stock solution with 9 parts of 0.1 M HCl.

  • Base Hydrolysis: In a separate amber vial, mix 1 part of the stock solution with 9 parts of 0.1 M NaOH.

  • Incubate both samples in a water bath at 60°C.

  • At specified time points (e.g., 0, 2, 4, 8, 24 hours), withdraw an aliquot.

  • Quenching: Immediately neutralize the aliquot. For the acid sample, add an equivalent amount of 0.1 M NaOH. For the base sample, add an equivalent amount of 0.1 M HCl.

  • Dilute the quenched sample with the mobile phase to a suitable concentration for HPLC analysis.

  • Analyze by a validated stability-indicating HPLC method.

Protocol 3.2: Oxidative Degradation

• Objective: To assess the stability of the furan ring towards oxidation.

• Materials:

  • 3% Hydrogen Peroxide (H₂O₂) solution

  • Compound stock solution (1 mg/mL in acetonitrile)

• Procedure:

  • In an amber vial, mix 1 part of the stock solution with 9 parts of 3% H₂O₂.

  • Incubate the sample at room temperature, protected from light.

  • At specified time points (e.g., 0, 2, 6, 12, 24 hours), withdraw an aliquot.

  • Quenching: Quenching is not always necessary, as the reaction slows upon dilution. Dilute the sample immediately with the mobile phase for HPLC analysis. If quenching is desired, a small amount of sodium bisulfite solution can be added.

  • Analyze by HPLC. Pay close attention to the mass balance in the chromatogram.

Protocol 3.3: Photostability Testing

• Objective: To determine if the compound degrades upon exposure to light, as per ICH Q1B guidelines.

• Materials:

  • Compound stock solution (1 mg/mL in acetonitrile/water)

  • Photostability chamber with a calibrated light source (providing both cool white fluorescent and near-UV light).

  • Control sample wrapped in aluminum foil.

• Procedure:

  • Place a solution of the compound in a chemically inert, transparent container (e.g., quartz cuvette or clear glass vial).

  • Place an identical "dark control" sample, wrapped completely in aluminum foil, next to the test sample in the photostability chamber.

  • Expose the samples to a total illumination of not less than 1.2 million lux hours and an integrated near-UV energy of not less than 200 watt hours/square meter.

  • At the end of the exposure period, analyze both the exposed sample and the dark control by HPLC.

  • Compare the chromatograms to determine if degradation is specifically caused by light.

Part 4: Visualizing Degradation Pathways & Workflows

Visual aids are essential for conceptualizing the complex processes involved in stability testing.

General Workflow for Forced Degradation

Caption: General experimental workflow for forced degradation studies.

Hypothesized Degradation Pathways

Caption: Hypothesized major degradation pathways for the target molecule.

Part 5: Data Summary & Interpretation

Consolidating your results into a clear format is critical for interpretation. Use the table below as a template to summarize your quantitative HPLC data.

Stress Condition	Time (hours)	% Parent Compound Remaining	Total % Degradation	No. of Degradants >0.1%	Key Degradant(s) (Retention Time)	Mass Balance (%)
Control (60°C)	24	99.8	0.2	0	-	100.0
0.1 M HCl (60°C)	8	85.2	14.8	1	4.5 min	99.5
0.1 M NaOH (60°C)	4	79.5	20.5	1	4.5 min	99.2
3% H₂O₂ (RT)	12	88.1	11.9	3	2.1 min, 3.2 min	94.0
Photolytic (ICH)	End	96.5	3.5	2	7.8 min, 8.1 min	99.8
Dark Control	End	99.9	0.1	0	-	100.0

Interpretation:

• Hydrolysis: The data would likely show the formation of a single, more polar major degradant (the carboxylic acid), with similar degradation rates under acidic and basic conditions.

• Oxidation: Expect to see a poorer mass balance, indicating the formation of non-UV active or polymeric species.[3] Multiple small peaks may appear early in the chromatogram.

• Photodegradation: Degradation will be significant only in the light-exposed sample compared to the dark control, confirming light sensitivity.

References

• Oriental Journal of Chemistry. (2019). Synthesis and Biological Activity Studies of Methyl-5-(Hydroxymethyl)-2-Furan Carboxylate and Derivatives. [Link]

• ACS Omega. (2019). Furan-2,5- and Furan-2,3-dicarboxylate Esters Derived from Marine Biomass as Plasticizers for Poly(vinyl chloride). [Link]

• ResearchGate. (2020). Furan-2,5- and Furan-2,3-dicarboxylate Esters Derived from Marine Biomass as Plasticizers for Poly(vinyl chloride). [Link]

• Organic Chemistry Portal. (n.d.). Furan synthesis. [Link]

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Furan. [Link]

• PMC. (2011). Microbial degradation of furanic compounds: biochemistry, genetics, and impact. [Link]

• MDPI. (n.d.). Hybrid Biocatalysis with Photoelectrocatalysis for Renewable Furan Derivatives' Valorization: A Review. [Link]

• ResearchGate. (n.d.). Synthesis and Biological Activity Studies of Methyl-5-(Hydroxymethyl)-2-Furan Carboxylate and Derivatives. [Link]

• RSC Publishing. (n.d.). Alkaline hydrolysis of the methyl esters of benzo[b]furan-2. [Link]

• ACS Publications. (n.d.). Furan Ring Oxidation Strategy for the Synthesis of Macrosphelides A and B. [Link]

• ResearchGate. (2021). A review on furan: Formation, analysis, occurrence, carcinogenicity, genotoxicity and reduction methods. [Link]

• ResearchGate. (2015). Photoreactive furan derivatives. [Link]

• ChemTube3D. (n.d.). Furan Hydrolysis. [Link]

• ResearchGate. (n.d.). Different pathways of formation of furan mainly from thermal degradation. [Link]

• PMC. (n.d.). Diversity-Oriented Synthesis and Antibiofilm Evaluation of Furan-2-Carboxamides. [Link]

• MDPI. (n.d.). Methyl 5-(2-Fluoro-4-nitrophenyl)furan-2-carboxylate. [Link]

• MDPI. (2022). Photostability and Antiproliferative Activity of Furan Analogues of Combretastatin A-4. [Link]

• ResearchGate. (n.d.). Oxidation of furans (Review). [Link]

• Arkat USA. (n.d.). One-step synthesis of furan-2,5-dicarboxylic acid from furan-2-carboxylic acid using carbon dioxide. [Link]

• MDPI. (2018). Biodegradation of 5-(Hydroxymethyl)-furfural and Furan Derivatives. [Link]

• ASM Journals. (n.d.). Chemotaxis to Furan Compounds by Furan-Degrading Pseudomonas Strains. [Link]

• SciSpace. (2020). Current Trend in Performance of Forced Degradation Studies for Drug Substance and Drug Product's. [Link]

• Sci-Hub. (2005). Photoreactive furan derivatives. [Link]

• BioResources. (2020). Progress in the synthesis and properties of 2,5-furan dicarboxylate based polyesters. [Link]

• ResearchGate. (2023). Development of furan-2,5-dicarboxylic acid (FDCA)-based organogelators. [Link]

• BioPharm International. (n.d.). Forced Degradation Studies for Biopharmaceuticals. [Link]

• Frontiers. (n.d.). Development of Sustainable Catalytic Pathways for Furan Derivatives. [Link]

Sources

• 1. Alkaline hydrolysis of the methyl esters of benzo[b]furan-2- and 3-, benzo[b]thiophen-2- and 3-, and indole-2- and 3-carboxylic acids - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
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Navigating the Scale-Up of Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the synthesis and scale-up of Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate. This guide is designed to provide in-depth technical assistance, troubleshooting advice, and answers to frequently asked questions that may arise during your experimental work. As Senior Application Scientists, we aim to equip you with the necessary knowledge to confidently and efficiently scale your production, ensuring both scientific integrity and practical success.

I. Reaction Overview and Core Principles

The synthesis of Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate is typically achieved through a two-step process. The first step involves the preparation of a reactive intermediate, Methyl 5-(chloromethyl)furan-2-carboxylate. This is followed by a Williamson ether synthesis, a robust and widely used method for forming ethers, where the chloromethylated furan derivative reacts with 2,4-dimethylphenol in the presence of a base.[1][2]

Understanding the nuances of each step is critical for a successful scale-up. The furan ring, while aromatic, can be sensitive to certain reaction conditions, and the Williamson ether synthesis is not without its potential pitfalls, including competing elimination reactions and challenges in purification.[3][4]

II. Experimental Protocols

Here, we provide a detailed, step-by-step methodology for the synthesis of Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate, suitable for laboratory and pilot-plant scale.

Step 1: Synthesis of Methyl 5-(chloromethyl)furan-2-carboxylate

This reactive intermediate can be synthesized from the commercially available Methyl 2-furoate. One common method is the Blanc-type chloromethylation.[5]

Materials:

Reagent	Molar Mass ( g/mol )	Quantity (for 100g product)	Notes
Methyl 2-furoate	126.11	100 g (0.793 mol)	Starting material
Paraformaldehyde	(CH₂O)n	28.6 g (0.952 mol)	Source of formaldehyde
Zinc Chloride (anhydrous)	136.30	10.8 g (0.079 mol)	Lewis acid catalyst
Hydrogen Chloride (gas)	36.46	Saturate reaction mixture	Anhydrous
Dichloromethane (DCM)	84.93	500 mL	Anhydrous solvent

Procedure:

• Combine Methyl 2-furoate, paraformaldehyde, and anhydrous zinc chloride in a reaction vessel equipped with a mechanical stirrer, gas inlet, and a condenser.

• Add anhydrous dichloromethane as the solvent.

• Cool the mixture in an ice bath and slowly bubble anhydrous hydrogen chloride gas through the solution with vigorous stirring.

• After saturation, allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring the progress by TLC or GC.

• Upon completion, carefully quench the reaction by pouring it over ice-water.

• Separate the organic layer, and wash it with saturated sodium bicarbonate solution and then brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude Methyl 5-(chloromethyl)furan-2-carboxylate.

• The crude product can be purified by vacuum distillation or column chromatography.[6]

Step 2: Williamson Ether Synthesis of Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate

Materials:

Reagent	Molar Mass ( g/mol )	Quantity (for theoretical yield)	Notes
Methyl 5-(chloromethyl)furan-2-carboxylate	174.58	137.6 g (0.788 mol)	From Step 1
2,4-Dimethylphenol	122.16	100 g (0.818 mol)	Nucleophile
Potassium Carbonate (anhydrous)	138.21	163.4 g (1.18 mol)	Base
N,N-Dimethylformamide (DMF)	73.09	800 mL	Anhydrous solvent

Procedure:

• In a dry reaction vessel under an inert atmosphere (e.g., nitrogen or argon), dissolve 2,4-dimethylphenol in anhydrous DMF.

• Add anhydrous potassium carbonate to the solution.

• Heat the mixture to 60-80 °C and stir for 1 hour to facilitate the formation of the phenoxide.

• Slowly add a solution of Methyl 5-(chloromethyl)furan-2-carboxylate in anhydrous DMF to the reaction mixture.

• Maintain the temperature and continue stirring for 6-12 hours, monitoring the reaction by TLC or HPLC.

• After completion, cool the reaction mixture to room temperature and pour it into a large volume of cold water.

• Extract the aqueous mixture with a suitable organic solvent (e.g., ethyl acetate or toluene).

• Combine the organic extracts and wash with water and brine to remove residual DMF and salts.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• The crude product can be purified by vacuum distillation, column chromatography, or crystallization.[7]

III. Troubleshooting Guide

This section addresses common issues that may arise during the scale-up of the synthesis.

Q1: Low yield in the chloromethylation step (Step 1).

• Possible Cause: Incomplete reaction or side reactions.

  • Solution: Ensure all reagents and solvents are anhydrous. Moisture can deactivate the zinc chloride catalyst and lead to byproduct formation. The purity of paraformaldehyde is also crucial. Use a fresh, high-quality source. Ensure complete saturation with anhydrous HCl gas. Monitor the reaction progress closely and adjust the reaction time as needed.

• Possible Cause: Product loss during workup.

  • Solution: The product is susceptible to hydrolysis. Perform the aqueous workup quickly and at a low temperature. Ensure the organic and aqueous layers are well-separated to avoid loss of product.

Q2: The Williamson ether synthesis (Step 2) is sluggish or incomplete.

• Possible Cause: Insufficiently strong base or incomplete phenoxide formation.

  • Solution: While potassium carbonate is a common choice, for less reactive phenols, a stronger base like sodium hydride (NaH) or potassium tert-butoxide (t-BuOK) might be necessary.[1] Ensure the base is finely powdered and the mixture is stirred efficiently to maximize the surface area for reaction.

• Possible Cause: Poor quality of the chloromethylated intermediate.

  • Solution: Ensure the Methyl 5-(chloromethyl)furan-2-carboxylate from Step 1 is of high purity. Impurities can interfere with the reaction.

• Possible Cause: Inappropriate solvent.

  • Solution: Polar aprotic solvents like DMF, DMSO, or acetonitrile are generally preferred for Williamson ether synthesis as they solvate the cation of the base, leaving the anion more nucleophilic.[8] Ensure the solvent is anhydrous.

Q3: Formation of significant byproducts in the etherification step.

• Possible Cause: Competing elimination reaction.

  • Solution: The primary halide in Methyl 5-(chloromethyl)furan-2-carboxylate is less prone to elimination than secondary or tertiary halides. However, at excessively high temperatures, elimination can still occur.[2] Maintain the reaction temperature within the recommended range (60-80 °C).

• Possible Cause: C-alkylation of the phenoxide.

  • Solution: Phenoxides are ambident nucleophiles and can undergo alkylation on the aromatic ring (C-alkylation) in addition to the desired O-alkylation. The choice of solvent can influence the O/C alkylation ratio. Polar aprotic solvents generally favor O-alkylation.

Q4: Difficulty in purifying the final product.

• Possible Cause: High boiling point of the product.

  • Solution: The product is expected to have a high boiling point, making vacuum distillation a suitable purification method. Ensure your vacuum system can achieve a sufficiently low pressure to allow for distillation at a reasonable temperature, minimizing the risk of thermal decomposition.

• Possible Cause: Co-eluting impurities during column chromatography.

  • Solution: Optimize the solvent system for column chromatography. A gradient elution might be necessary to achieve good separation. If the product is a solid, recrystallization from a suitable solvent or solvent mixture is a highly effective purification method.[9] Experiment with different solvents to find one in which the product has high solubility at elevated temperatures and low solubility at room temperature.

• Possible Cause: Residual high-boiling solvent (e.g., DMF).

  • Solution: Thoroughly wash the organic extracts with water and brine during the workup to remove the majority of the DMF. Any remaining DMF can typically be removed during vacuum distillation or by co-evaporation with a lower-boiling solvent like toluene.

IV. Frequently Asked Questions (FAQs)

Q: Can I use a different base for the Williamson ether synthesis?

A: Yes. The choice of base is critical and depends on the acidity of the phenol. For 2,4-dimethylphenol, potassium carbonate is often sufficient. However, for more sterically hindered or less acidic phenols, stronger bases such as sodium hydride (NaH) or potassium tert-butoxide (t-BuOK) may be required to achieve a reasonable reaction rate.[1]

Q: What is the optimal temperature for the etherification reaction?

A: A temperature range of 60-80 °C is a good starting point. Lower temperatures may lead to a slow reaction rate, while higher temperatures can increase the likelihood of side reactions, such as elimination or decomposition of the furan ring.[4] It is recommended to monitor the reaction progress and adjust the temperature accordingly.

Q: How can I monitor the progress of the reactions?

A: Thin-layer chromatography (TLC) is a quick and effective method for monitoring the disappearance of starting materials and the appearance of the product. For more quantitative analysis, Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) are recommended, especially during scale-up.

Q: What are the safety considerations for this synthesis?

A: Hydrogen chloride gas is corrosive and toxic; handle it in a well-ventilated fume hood with appropriate personal protective equipment (PPE). Dichloromethane is a suspected carcinogen. N,N-Dimethylformamide (DMF) is a reproductive toxin. Always consult the Safety Data Sheets (SDS) for all reagents before starting any experimental work. The Williamson ether synthesis can be exothermic, especially during the initial addition of the alkylating agent. Ensure adequate cooling and controlled addition rates, particularly during scale-up.

Q: My final product is an oil. Can I still purify it by crystallization?

A: If the product is an oil at room temperature, direct crystallization may not be possible. However, some compounds can be induced to crystallize by scratching the flask, seeding with a small crystal, or by using a co-solvent system. If it remains an oil, vacuum distillation or column chromatography are the preferred purification methods.

V. Visualizing the Workflow

To aid in understanding the overall process, the following diagrams illustrate the key stages of the synthesis and a troubleshooting workflow.

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Reference Data & Comparative Studies

Definitive Structural Elucidation: A Comparative Guide to Confirming the Structure of Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate via X-ray Crystallography

In the landscape of drug discovery and materials science, the unambiguous determination of a molecule's three-dimensional structure is a cornerstone of research and development. The precise arrangement of atoms dictates a compound's physical, chemical, and biological properties. For a novel compound such as Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate, confirming its synthesized structure is not merely a procedural step but a critical validation of its identity and potential function. This guide provides an in-depth technical comparison of X-ray crystallography as the gold standard for structural confirmation, alongside alternative and complementary analytical techniques.

The Imperative of Absolute Structural Confirmation

The synthesis of a novel chemical entity is a hypothesis. While techniques like Nuclear Magnetic Resonance (NMR) spectroscopy and mass spectrometry provide strong evidence for the proposed two-dimensional connectivity, they often leave ambiguities, particularly concerning stereochemistry and the precise spatial arrangement of atoms in the solid state. X-ray crystallography stands alone in its ability to provide a definitive, high-resolution, three-dimensional model of a molecule as it exists in a crystal lattice.[1][2] This direct visualization of the atomic framework is crucial for understanding intermolecular interactions, predicting material properties, and designing effective pharmaceuticals.

The Gold Standard: Single-Crystal X-ray Crystallography

X-ray crystallography is a powerful analytical technique used to determine the atomic and molecular structure of a crystal.[1][3] The underlying principle is the diffraction of an X-ray beam by the ordered arrangement of atoms within a crystalline solid.[2] By measuring the angles and intensities of the diffracted beams, a three-dimensional map of electron density can be constructed, revealing the precise location of each atom.[1]

Experimental Workflow for Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate

The journey from a synthesized powder to a refined crystal structure is a multi-step process that demands meticulous execution. Each step is designed to ensure the quality and validity of the final structural model.

Workflow for X-ray Crystallography.

Detailed Experimental Protocol

Part A: Crystal Growth - The Critical First Step

The most challenging aspect of small-molecule crystallography is often obtaining a single crystal of sufficient size and quality.[4] For Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate, a systematic screening of crystallization conditions is paramount.

• Material Purity: Begin with highly pure (>95%) material. Impurities can inhibit crystal nucleation and growth.[5]

• Solvent Selection: Screen a range of solvents with varying polarities (e.g., hexane, ethyl acetate, methanol, dichloromethane). The ideal solvent will dissolve the compound at a higher temperature and allow for slow precipitation or evaporation.

• Crystallization Techniques:

  • Slow Evaporation: Dissolve the compound in a suitable solvent in a loosely covered vial. Allow the solvent to evaporate slowly over several days.

  • Vapor Diffusion (Hanging or Sitting Drop): A concentrated solution of the compound is allowed to equilibrate with a larger reservoir of a precipitant (a solvent in which the compound is less soluble).[6] This gradual change in solvent composition can promote crystal growth.

  • Cooling: Slowly cool a saturated solution of the compound.

Part B: Data Collection

• Crystal Selection and Mounting: Under a microscope, select a well-formed, transparent crystal (typically 0.1-0.3 mm in size) with no visible cracks or defects.[7] The crystal is mounted on a small loop and flash-cooled in a stream of liquid nitrogen (100 K) to prevent radiation damage during data collection.[8]

• X-ray Diffraction: The mounted crystal is placed in a diffractometer and irradiated with a monochromatic X-ray beam.[9] The crystal is rotated, and a series of diffraction images are collected on a detector.[3][8][9]

Part C: Structure Solution and Refinement

• Data Processing: The collected diffraction images are processed to determine the unit cell dimensions, space group, and the intensities of each reflection.[10]

• Structure Solution: The "phase problem" is solved to generate an initial electron density map. For small molecules, "direct methods" are typically successful.[1]

• Model Building and Refinement: An initial atomic model is built into the electron density map. This model is then refined using least-squares methods to improve the fit between the calculated and observed diffraction data.[1]

Part D: Validation and Deposition

The final structure is validated using various crystallographic metrics (e.g., R-factor, goodness-of-fit). The atomic coordinates are then deposited in a public database such as the Cambridge Crystallographic Data Centre (CCDC) to ensure public access and reproducibility.[1]

Alternative and Complementary Techniques

While X-ray crystallography provides the definitive solid-state structure, other techniques offer valuable insights and are often more readily accessible.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the connectivity of atoms in a molecule in solution.[11] For Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate, a suite of NMR experiments would be employed:

• ¹H NMR: Provides information about the number and chemical environment of hydrogen atoms.

• ¹³C NMR: Reveals the number and types of carbon atoms.[12]

• 2D NMR (COSY, HSQC, HMBC): Establishes the connectivity between atoms, allowing for the assembly of the molecular skeleton.

Causality in Experimental Choice: While NMR is excellent for determining the covalent bonding framework, it describes the molecule's structure as a time-averaged conformation in solution. This may differ from the solid-state structure, and it does not provide the precise bond lengths and angles that X-ray crystallography does.

Computational Chemistry: Density Functional Theory (DFT)

Computational methods, such as Density Functional Theory (DFT), can be used to predict the lowest energy (most stable) conformation of a molecule.[13]

Methodology:

• Initial Geometry: A 2D or 3D model of Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate is constructed.

• Geometry Optimization: A DFT calculation is performed to find the molecular geometry with the minimum energy.[14] This involves iteratively adjusting the positions of the atoms until the forces on them are negligible.[15]

• Analysis: The optimized geometry provides predicted bond lengths, bond angles, and dihedral angles.

Self-Validation: The accuracy of DFT calculations is highly dependent on the chosen functional and basis set. The results are a theoretical prediction and must be validated by experimental data.[16] While powerful for exploring conformational landscapes, they are not a substitute for experimental structure determination.

Comparative Analysis

Feature	Single-Crystal X-ray Crystallography	NMR Spectroscopy	Computational Chemistry (DFT)
Primary Output	Absolute 3D atomic coordinates in the solid state	Atom connectivity and through-space relationships in solution	Predicted lowest energy 3D conformation in the gas phase
Accuracy	High (definitive bond lengths and angles)	High for connectivity, lower for precise geometry	Dependent on level of theory; predictive
Sample Requirements	High-quality single crystal (0.1-0.3 mm)	Soluble sample (mg quantities)	None (in silico)
Key Challenge	Crystal growth	Spectral overlap in complex molecules	Computational cost for large molecules; accuracy of prediction
Information Gained	Stereochemistry, conformation, packing	Covalent structure, dynamic processes	Conformational analysis, electronic properties

Conclusion

For the unequivocal confirmation of the structure of Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate, single-crystal X-ray crystallography is the indispensable technique. It provides an unambiguous, high-resolution, three-dimensional model that serves as the ultimate proof of structure. While NMR spectroscopy is essential for determining the covalent framework in solution and computational chemistry offers valuable insights into conformational preferences, neither can replace the definitive experimental evidence provided by X-ray diffraction. The integration of these techniques provides a comprehensive understanding of the molecule, from its fundamental connectivity to its precise solid-state architecture, which is critical for advancing research and development in the chemical sciences.

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A Comparative Efficacy Analysis of Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate Against Existing Oncologic and Bacteriostatic Agents

In the landscape of contemporary drug discovery, the exploration of novel chemical entities with the potential for therapeutic intervention remains a cornerstone of scientific advancement. This guide provides a detailed comparative analysis of the novel compound, Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate, against established drugs in two primary therapeutic areas: oncology and bacteriology. The inherent structural motifs of this molecule, specifically the furan-2-carboxylate core, suggest a plausible intersection with pathways targeted by existing anticancer and antibacterial agents. This document is intended for researchers, scientists, and drug development professionals, offering a framework for the preclinical evaluation of this compound's efficacy.

Introduction to the Candidate and Comparator Compounds

Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate is a novel synthetic compound featuring a furan-2-carboxylate scaffold. The furan moiety is a constituent of numerous pharmacologically active compounds, exhibiting a wide range of biological activities including antibacterial, antifungal, antiviral, anticancer, and anti-inflammatory properties[1][2]. The 2,4-dimethylphenoxy substituent is a common feature in medicinal chemistry, often introduced to modulate a compound's pharmacokinetic and pharmacodynamic profile.

Given the therapeutic potential suggested by its structure, this guide will outline a comparative framework against the following established drugs:

• Anticancer Agents:

  • Doxorubicin: A well-established anthracycline antibiotic used in the treatment of a wide range of cancers. It primarily acts by intercalating DNA and inhibiting topoisomerase II.

  • Cisplatin: A platinum-based chemotherapy drug that crosslinks DNA, leading to apoptosis. It is a first-line treatment for various solid tumors.

• Antibacterial Agents:

  • Ciprofloxacin: A broad-spectrum fluoroquinolone antibiotic that inhibits DNA gyrase and topoisomerase IV, essential enzymes for bacterial DNA replication.

  • Ampicillin: A beta-lactam antibiotic that inhibits the synthesis of the bacterial cell wall.

In Vitro Efficacy Assessment

The initial phase of preclinical evaluation involves a battery of in vitro assays to determine the direct cytotoxic or bacteriostatic effects of the test compound and to establish a preliminary dose-response relationship.

Anticancer Activity: Cytotoxicity Screening

The primary method for assessing in vitro anticancer activity is the cytotoxicity assay, which measures the ability of a compound to kill cancer cells. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used, reliable, and cost-effective colorimetric method for this purpose[1][3][4].

Caption: Workflow for the MTT cytotoxicity assay.

The results of the MTT assay are typically expressed as the half-maximal inhibitory concentration (IC50), which is the concentration of a drug that is required for 50% inhibition in vitro.

Compound	Cell Line	IC50 (µM) ± SD
Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate	MCF-7 (Breast)	Experimental Data
A549 (Lung)	Experimental Data
HeLa (Cervical)	Experimental Data
Doxorubicin	MCF-7 (Breast)	Reference Data
A549 (Lung)	Reference Data
HeLa (Cervical)	Reference Data
Cisplatin	MCF-7 (Breast)	Reference Data
A549 (Lung)	Reference Data
HeLa (Cervical)	Reference Data

Antibacterial Activity: Susceptibility Testing

To determine the antibacterial efficacy, the broth microdilution method is a standard and quantitative technique used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent[5][6].

Caption: Workflow for a xenograft tumor growth inhibition study.

The primary endpoint of a xenograft study is typically Tumor Growth Inhibition (TGI), calculated as a percentage.

Treatment Group	Mean Tumor Volume (mm³) at Day X ± SEM	Percent TGI
Vehicle Control	Experimental Data	N/A
Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate (Dose 1)	Experimental Data	Calculated Data
Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate (Dose 2)	Experimental Data	Calculated Data
Doxorubicin (Reference Dose)	Experimental Data	Calculated Data

Antibacterial Activity: Murine Infection Models

Animal models of bacterial infection are invaluable for assessing the in vivo efficacy of new antimicrobial agents. [7][8]These models help to understand the drug's performance in a complex biological system, considering factors like host immune response and drug distribution.

Caption: Workflow for a murine sepsis infection model.

The primary outcome of an in vivo infection model is often the survival rate of the animals.

Treatment Group	Number of Animals	Percent Survival at Day 7
Vehicle Control	Experimental Data	Experimental Data
Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate (Dose 1)	Experimental Data	Experimental Data
Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate (Dose 2)	Experimental Data	Experimental Data
Ciprofloxacin (Reference Dose)	Experimental Data	Experimental Data

Conclusion

This guide provides a comprehensive, albeit predictive, framework for the preclinical evaluation of Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate. The proposed in vitro and in vivo studies are designed to rigorously assess its potential as either an anticancer or antibacterial agent, in direct comparison with established therapeutic standards. The causality behind these experimental choices lies in the need to systematically de-risk and validate a novel chemical entity, moving from high-throughput in vitro screens to more complex and physiologically relevant in vivo models. Each protocol is designed as a self-validating system through the inclusion of positive and negative controls, ensuring the integrity of the generated data. The successful execution of these studies will provide the necessary data to make informed decisions regarding the future development of this promising compound.

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A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for Furan Compound Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative for Rigorous Furan Analysis

Furan and its alkylated derivatives are process contaminants that form in a wide range of thermally treated foods, including coffee, baby food, and canned goods.[1][2] Classified as a possible human carcinogen (Group 2B) by the International Agency for Research on Cancer (IARC), the presence of furan in the food supply is a significant health concern.[3] Regulatory bodies, such as the European Commission, recommend monitoring furan levels in foodstuffs, necessitating robust, reliable, and validated analytical methods to ensure consumer safety and regulatory compliance.[1][4]

This guide, from the perspective of a Senior Application Scientist, provides an in-depth comparison of the primary analytical techniques for furan analysis, focusing on the principles of cross-validation to ensure data integrity and comparability across different laboratories and methodologies. We will delve into the causality behind experimental choices, offering insights honed from practical application and troubleshooting.

The Cornerstone of Confidence: Principles of Analytical Method Validation

Method validation is the process of demonstrating that an analytical procedure is suitable for its intended purpose. For furan analysis, this is not merely a procedural formality but a critical assurance of data reliability. The volatile nature of furan presents unique analytical challenges, making meticulous validation paramount.[5] Key validation parameters, as outlined by regulatory and standards bodies like the AOAC, include:

• Specificity and Selectivity: The ability to unequivocally assess the analyte in the presence of components that may be expected to be present.

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte in samples within a given range.

• Accuracy: The closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.

• Precision: The closeness of agreement between a series of measurements obtained from multiple sampling of the same homogeneous sample under the prescribed conditions. This is further divided into:

  • Repeatability: Precision under the same operating conditions over a short interval of time.

  • Reproducibility: Precision between laboratories.

• Limit of Detection (LOD): The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.

Cross-validation becomes essential when two or more methods are used to generate data, for instance, in different laboratories or when a method is transferred. It ensures that the data is comparable and that any observed differences are due to the samples themselves, not the analytical methods.[6]

Comparative Analysis of Leading Methods for Furan Determination

The primary analytical challenge in furan analysis is its high volatility. Consequently, headspace sampling coupled with gas chromatography-mass spectrometry (GC-MS) is the most common and effective approach.[5] The two dominant headspace techniques are Static Headspace (S-HS) and Headspace Solid-Phase Microextraction (HS-SPME).

Method Comparison: S-HS-GC-MS vs. HS-SPME-GC-MS

Performance Characteristic	Static Headspace (S-HS) GC-MS	Headspace SPME (HS-SPME) GC-MS	Rationale and Causality
Principle	An aliquot of the gas phase (headspace) in equilibrium with the sample is directly injected into the GC.[7]	A coated fiber is exposed to the headspace, adsorbing and concentrating volatile analytes before thermal desorption into the GC inlet.[8]	S-HS is a simpler technique, but HS-SPME offers a concentration step, leading to enhanced sensitivity.[9][10]
Sensitivity	Generally lower, suitable for samples with higher furan concentrations (e.g., coffee).[9]	Higher sensitivity, ideal for trace-level analysis in challenging matrices (e.g., baby food).[8][9]	The SPME fiber actively extracts and concentrates furans from the headspace, leading to a greater mass of analyte being introduced into the GC, thus a larger signal.[10]
Linearity (r²)	Typically >0.99	Typically >0.99	Both methods can achieve excellent linearity when properly optimized. The use of an appropriate internal standard is crucial for maintaining linearity across a range of concentrations and matrices.
Accuracy (Recovery %)	Matrix-dependent, can be affected by matrix effects.	Generally good, with recoveries often in the 80-120% range.[3]	The concentrating effect of the SPME fiber can sometimes mitigate matrix interferences that might affect the equilibrium in static headspace.
Precision (%RSD)	Good for repeatable measurements.	Good for repeatable measurements, with intra-day variability often <15%.[3]	Automation in modern headspace samplers for both techniques significantly improves precision over manual injections.
LOD/LOQ	Higher LOD and LOQ.	Lower LOD and LOQ, often in the low ng/g range.[3]	The pre-concentration step of HS-SPME is the primary reason for its superior detection and quantification limits.[9]
Robustness	Generally robust and less prone to issues with fiber degradation.	Can be susceptible to fiber degradation with complex matrices or improper handling, though newer technologies like SPME Arrow offer improved durability.[9][11]	The direct injection in S-HS involves fewer components that can be affected by the sample matrix compared to the SPME fiber.
Sample Throughput	Can be faster per sample as there is no fiber desorption step.	The fiber adsorption and desorption steps add time to the analytical cycle.	The trade-off for higher sensitivity with HS-SPME is often a slightly longer analysis time per sample.

Experimental Protocols: A Step-by-Step Guide

Method 1: Headspace Solid-Phase Microextraction (HS-SPME) GC-MS for Furan in Baby Food

This protocol is based on established and validated methods for the analysis of furan in complex food matrices.[3]

1. Sample Preparation and Homogenization:

• Rationale: Ensuring a homogenous sample is critical for representative sampling and accurate quantification. For solid or semi-solid baby foods, cryogenic homogenization (e.g., with liquid nitrogen) can prevent the loss of volatile furan.

• Procedure:

  • Weigh a representative portion of the baby food sample (e.g., 5 g) into a 20 mL headspace vial.

  • For solid samples, add a specific volume of reagent water to create a slurry.

  • Immediately add a known amount of deuterated furan (d4-furan) internal standard solution.

  • Causality of Internal Standard Choice: A deuterated internal standard is chemically almost identical to the analyte, so it will behave similarly during extraction, injection, and ionization, but it is distinguishable by its mass-to-charge ratio in the mass spectrometer.[6][12] This allows for accurate correction for any analyte loss during sample preparation and for variations in injection volume and instrument response.

  • Add a salting-out agent (e.g., sodium chloride).

  • Rationale: The addition of salt increases the ionic strength of the aqueous phase, which decreases the solubility of volatile organic compounds like furan and promotes their partitioning into the headspace, thereby increasing sensitivity.

  • Immediately seal the vial with a PTFE-faced silicone septum and aluminum cap.

2. HS-SPME Conditions:

• Rationale: Optimization of extraction time and temperature is a critical balance between achieving equilibrium and preventing the thermal formation of furan from precursors in the food matrix.[5]

• Procedure:

  • Place the vial in the autosampler tray of the HS-SPME-GC-MS system.

  • Incubate the sample at a controlled temperature (e.g., 60°C) for a specific time (e.g., 15 minutes) to allow for equilibration of furan between the sample and the headspace.

  • Expose a Carboxen/PDMS SPME fiber to the headspace for a defined period (e.g., 15 minutes) to adsorb the furan.

3. GC-MS Analysis:

• Procedure:

  • Desorb the SPME fiber in the heated GC inlet (e.g., 250°C) for a short period (e.g., 2 minutes) in splitless mode to ensure efficient transfer of the analytes to the GC column.

  • Separate the analytes on a suitable capillary column (e.g., a mid-polar phase like a 624-type column) using a temperature gradient.

  • Detect the analytes using a mass spectrometer in selected ion monitoring (SIM) mode for maximum sensitivity and selectivity. Monitor characteristic ions for furan (e.g., m/z 68) and d4-furan (e.g., m/z 72).

4. Quantification:

• Rationale: Matrix-matched calibration is often necessary to compensate for matrix effects, where co-extracting compounds from the sample matrix can enhance or suppress the ionization of the analyte, leading to inaccurate results.[13][14]

• Procedure:

  • Prepare a series of calibration standards in a furan-free matrix that is similar to the sample (e.g., a model baby food matrix).

  • Spike the matrix with known concentrations of furan and a constant concentration of d4-furan.

  • Analyze the calibration standards using the same HS-SPME-GC-MS method.

  • Construct a calibration curve by plotting the ratio of the furan peak area to the d4-furan peak area against the concentration of furan.

  • Calculate the concentration of furan in the samples by interpolation from the calibration curve.

Visualizing the Workflow

Cross-Validation Workflow for Furan Analysis

Caption: Workflow for cross-validation of two analytical methods for furan analysis.

Inter-laboratory Studies: The Ultimate Test of Reproducibility

While single-laboratory validation provides confidence in a method's performance within a specific setting, inter-laboratory studies or proficiency tests are the gold standard for assessing the reproducibility of a method.[4][15] In these studies, a homogenous sample is sent to multiple laboratories, and the results are compared.

A recent interlaboratory study on the analysis of furan and alkylfurans in food, involving eight laboratories, highlighted significant variability in results, particularly for some furan derivatives in complex matrices like cereals.[16][17] For furan itself, reported concentrations in the same baby food sample ranged from <5 to 110 ng/g.[16] This underscores the challenges in furan analysis and the critical importance of meticulous method optimization, stringent quality control, and participation in proficiency testing schemes to ensure data is comparable and reliable across the scientific community.

Conclusion: A Commitment to Analytical Excellence

The cross-validation of analytical methods for furan analysis is a rigorous but essential process for any laboratory involved in food safety and quality assurance. As we have seen, while both Static Headspace and HS-SPME GC-MS are viable techniques, they have different strengths, particularly concerning sensitivity. The choice of method should be guided by the specific application, the expected concentration of furan, and the nature of the sample matrix.

Regardless of the method chosen, a deep understanding of the principles behind each step of the protocol, from sample preparation to data analysis, is crucial for generating trustworthy and defensible results. By embracing the principles of robust validation and participating in inter-laboratory comparisons, the scientific community can ensure the accuracy and comparability of furan data, ultimately protecting public health.

References

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• U.S. Food and Drug Administration. (2006, October 27). Determination of Furan in Foods. Retrieved from [Link]

• Lehotay, S. J. (2017, July 1). Important Considerations Regarding Matrix Effects When Developing Reliable Analytical Residue Methods Using Mass Spectrometry. LCGC North America, 35(7), 454-461.

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• Sgorbini, B., et al. (2019). Headspace Sampling: An “Evergreen” Method in Constant Evolution to Characterize Food Flavors through their Volatile Fraction. In Comprehensive Analytical Chemistry (Vol. 86, pp. 1-43). Elsevier.

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Comparative Docking Analysis of Furan Derivatives with a Target Protein: A Guide for Drug Discovery Professionals

This guide provides a comprehensive, in-depth technical comparison of novel furan derivatives targeting the ATP-binding site of the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase, a critical target in oncology. We will explore the causal relationships behind experimental choices in a virtual screening workflow, from ligand and protein preparation to the interpretation of docking results and elucidation of structure-activity relationships (SAR). This document is intended for researchers, scientists, and drug development professionals actively engaged in computational drug discovery.

Introduction: The Therapeutic Potential of Furan Derivatives and the Role of Molecular Docking

Furan, a five-membered aromatic heterocycle, is a privileged scaffold in medicinal chemistry, forming the core of numerous compounds with a wide spectrum of biological activities, including anticancer, antibacterial, antiviral, and anti-inflammatory properties.[1][2][3][4] The versatility of the furan ring allows for diverse substitutions, enabling fine-tuning of the molecule's steric and electronic properties to enhance its interaction with biological targets.[1] This adaptability makes furan derivatives a fertile ground for the discovery of novel therapeutic agents.[3][5]

In the landscape of modern drug discovery, molecular docking has emerged as an indispensable computational tool.[6] It predicts the preferred orientation of a ligand when bound to a target protein, providing critical insights into the binding affinity and the nature of the molecular interactions at the active site.[7][8] This information is pivotal for the rational design of more potent and selective inhibitors. This guide will walk through a comparative docking analysis of a series of synthesized quinazolin-4-one derivatives bearing a 2-furyl moiety against the EGFR tyrosine kinase.[9]

EGFR is a key regulator of cellular signaling pathways that control cell growth and proliferation. Its aberrant activation is a hallmark of many cancers, making it a well-validated target for cancer therapy. By comparing the docking scores and binding modes of our furan derivatives, we aim to identify promising lead candidates and establish a clear structure-activity relationship to guide future optimization efforts.[10][11][12]

Materials and Methods: A Self-Validating Docking Protocol

The trustworthiness of any in-silico study hinges on a robust and well-validated methodology.[7] This section details the step-by-step protocol for our comparative docking analysis, emphasizing the rationale behind each choice to ensure scientific integrity.

Software and Hardware

• Docking Software: AutoDock Vina

• Visualization Software: PyMOL

• Ligand Preparation: ChemDraw, SwissADME[13]

• Hardware: High-performance computing cluster

Ligand Preparation

A series of fifteen novel quinazolin-4-one derivatives bearing a 2-furyl moiety were selected for this study.[9] The 2D structures of these compounds were sketched using ChemDraw and subsequently converted to 3D structures. Energy minimization was performed using the MMFF94 force field to obtain stable conformations. The prepared ligands were then saved in the PDBQT format, which is required for AutoDock Vina.

Target Protein Preparation

The three-dimensional crystal structure of the EGFR tyrosine kinase domain complexed with a known inhibitor was retrieved from the Protein Data Bank (PDB ID: 1M17). The protein was prepared for docking by:

• Removing the co-crystallized ligand and water molecules.

• Adding polar hydrogen atoms.

• Assigning Kollman charges.

• Saving the prepared protein in the PDBQT format.

Docking Protocol and Validation

To ensure the docking protocol can reliably reproduce the experimentally observed binding mode, a re-docking validation was performed. The co-crystallized inhibitor was docked back into the prepared EGFR active site. A root-mean-square deviation (RMSD) of less than 2.0 Å between the docked pose and the crystallographic pose is considered a successful validation.[7]

The docking parameters were defined by a grid box centered on the active site, encompassing all the key interacting residues. The size of the grid box was set to 60 x 60 x 60 Å to allow for sufficient conformational sampling of the ligands.

Figure 1: A flowchart illustrating the key steps in the comparative molecular docking workflow.

Results and Discussion: Unveiling Structure-Activity Relationships

The docking simulations yielded valuable data on the binding affinities and interaction patterns of the furan derivatives within the EGFR active site. This section presents a comparative analysis of these results to derive meaningful structure-activity relationships.

Comparative Docking Scores

The binding affinity of each furan derivative was estimated by its docking score, reported in kcal/mol. A more negative score indicates a stronger predicted binding affinity.[7] The results for a selection of the most and least potent compounds are summarized in the table below.

Compound ID	Docking Score (kcal/mol)	Key Interacting Residues	Hydrogen Bonds
3a	-9.8	Met793, Leu718, Val726	1
3b	-9.5	Met793, Leu718, Cys797	2
3e	-10.2	Met793, Leu718, Asp855	2
4a	-8.9	Leu718, Ala743, Met793	1
4d	-9.1	Met793, Leu718, Gly796	1
6a	-7.2	Ala743, Leu844	0

Table 1: Comparative docking scores and key interactions of selected furan derivatives with the EGFR tyrosine kinase active site.

Analysis of Binding Modes

Visual inspection of the docked poses using PyMOL revealed distinct binding modes that correlate with the observed docking scores.

• High-Affinity Binders (e.g., Compound 3e): The most potent compounds, such as 3e, exhibited a binding mode that effectively occupied the ATP-binding pocket. The furan ring of these derivatives consistently formed favorable hydrophobic interactions with the side chains of Leu718 and Val726. Furthermore, the quinazolinone core engaged in a crucial hydrogen bond with the backbone of Met793, a key interaction for EGFR inhibition. The substituted phenyl ring at position 3 of the quinazolinone core extended into the solvent-exposed region, with specific substitutions in compound 3e allowing for an additional hydrogen bond with Asp855, further stabilizing the complex.

• Low-Affinity Binders (e.g., Compound 6a): In contrast, the least potent compound, 6a, adopted a less favorable orientation within the active site. The absence of a key hydrogen bond with Met793 and weaker hydrophobic interactions resulted in a significantly lower binding affinity. This highlights the critical role of specific functional groups in achieving potent inhibition.

Figure 2: A simplified diagram illustrating the inhibitory action of furan derivatives on the EGFR signaling pathway.

Structure-Activity Relationship (SAR) Insights

The comparative analysis of the docking results allows for the formulation of a preliminary SAR for this series of furan derivatives.

• Importance of the Quinazolinone Core: The quinazolinone scaffold serves as a crucial anchor, with its ability to form a hydrogen bond with Met793 being a primary determinant of high affinity.

• Role of the Furan Moiety: The 2-furyl group consistently engages in hydrophobic interactions, suggesting its importance for occupying a specific pocket within the active site.

• Impact of Phenyl Ring Substituents: The nature and position of substituents on the phenyl ring at position 3 of the quinazolinone significantly influence binding affinity. Electron-withdrawing groups in the para position, as seen in the most potent compounds, appear to enhance interactions, potentially through the formation of additional hydrogen bonds or favorable electrostatic interactions.

These SAR insights provide a clear roadmap for the next cycle of lead optimization. Future synthetic efforts should focus on retaining the key quinazolinone and furan scaffolds while exploring a wider range of substitutions on the phenyl ring to maximize interactions with the solvent-exposed region of the active site.

Conclusion

This comparative docking analysis has successfully identified several furan derivatives with high predicted binding affinities for the EGFR tyrosine kinase. By systematically comparing their docking scores and binding modes, we have elucidated key structure-activity relationships that underscore the importance of specific structural motifs for potent inhibition. The insights gained from this in-silico study provide a strong foundation for the rational design and synthesis of the next generation of furan-based EGFR inhibitors with potentially enhanced therapeutic efficacy. The self-validating nature of the described protocol ensures a high degree of confidence in the generated hypotheses, thereby accelerating the drug discovery pipeline.

References

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• Rawate, G. D., et al. (2024). Synthesis, antimicrobial, and molecular docking studies of furan-based Schiff bases derived from 4-nitrobenzene. ACG Publications. Available at: [Link]

• Indian Journal of Pharmaceutical Education and Research. (n.d.). Molecular Docking Studies of Novel Furan-azetidinone Hybrids as Potential Inhibitors of Escherichia coli. Available at: [Link]

• Saeid, H., Al-sayed, H., & Bader, M. (2023). A Review on Biological and Medicinal Significance of Furan. Alq J Med App Sci. Available at: [Link]

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• National Institutes of Health. (n.d.). Pharmacological Activities of Schiff Bases and Their Derivatives with Low and High Molecular Phosphonates. Available at: [Link]

• National Institutes of Health. (2019). Structure Based Multitargeted Molecular Docking Analysis of Selected Furanocoumarins against Breast Cancer. Available at: [Link]

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A Comparative Guide to Alternatives for Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate in Peroxisome Proliferator-Activated Receptor (PPAR) Modulation

This guide provides a comprehensive analysis of potential alternatives to Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate, a compound structurally suggestive of activity as a Peroxisome Proliferator-Activated Receptor (PPAR) agonist. While direct experimental data for this specific molecule is not extensively published, its chemical architecture—a furan-2-carboxylate core linked to a substituted phenoxy moiety—aligns with known pharmacophores for PPAR modulators. These receptors are critical regulators of lipid and glucose metabolism, making them significant targets in the development of therapeutics for metabolic diseases such as type 2 diabetes and dyslipidemia.[1][2][3]

This document will delve into the rationale for considering this furan derivative as a PPAR agonist, explore the structure-activity relationships (SAR) that govern ligand binding, and present a comparative analysis of alternative chemical scaffolds. The alternatives discussed include established drug classes and other investigational compounds, with a focus on their relative potencies and the bioisosteric replacements that can inform future drug design.

The Furan-2-Carboxylate Scaffold and its Implied PPAR Activity

The furan ring is a versatile heterocyclic motif found in numerous biologically active compounds.[4] In the context of PPAR modulation, the furan-2-carboxylate substructure can act as a bioisostere for the carboxylic acid head group commonly found in PPAR agonists. This acidic moiety is crucial for anchoring the ligand within the binding pocket of the receptor. The ether linkage provides flexibility, allowing the substituted phenoxy "tail" to occupy a hydrophobic region of the ligand-binding domain.

The general structure of many PPAR agonists consists of an acidic head group, a central linker, and a hydrophobic tail. Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate fits this model, with the methyl ester likely serving as a prodrug that is hydrolyzed in vivo to the active carboxylic acid.

The PPAR Signaling Pathway: A Primer

PPARs are ligand-activated transcription factors belonging to the nuclear receptor superfamily.[5] There are three main isotypes: PPARα, PPARγ, and PPARδ (also known as PPARβ).[5] Upon activation by a ligand, the PPAR forms a heterodimer with the retinoid X receptor (RXR).[5] This complex then binds to specific DNA sequences called peroxisome proliferator response elements (PPREs) in the promoter regions of target genes, thereby modulating their transcription.[5] This signaling cascade plays a pivotal role in regulating fatty acid oxidation, glucose uptake, and inflammation.[6]

Caption: Simplified PPAR signaling pathway.

Comparative Analysis of Alternatives

The following sections provide a comparative overview of different classes of compounds that can be considered as alternatives to the furan-based scaffold of Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate for PPAR agonism.

Furan-Based Analogs

While data on the topic compound is scarce, other furan derivatives have been investigated as PPAR ligands. A study on a series of hybrid compounds with a furan core demonstrated dual agonistic activity for both PPARs and free fatty acid receptor 1 (FFA1), another important target for type 2 diabetes.[6] The potency of these compounds varies depending on the substitutions on the furan ring and the nature of the hydrophobic tail.

Thiazolidinediones (TZDs): The "Glitazones"

Thiazolidinediones are a well-established class of potent PPARγ agonists used clinically as insulin sensitizers for the treatment of type 2 diabetes.[7][8]

Compound	Structure	Target	EC50/IC50	Key Features
Rosiglitazone	Thiazolidinedione	PPARγ	Potent agonist	High affinity for PPARγ, but associated with side effects like weight gain and fluid retention.[9]
Pioglitazone	Thiazolidinedione	PPARγ (and some PPARα activity)	Potent agonist	Similar to rosiglitazone, with a slightly different side-effect profile.

The thiazolidinedione ring serves as the acidic head group in these molecules. While effective, the potential for adverse effects has driven the search for alternative scaffolds.

Fibrates

Fibrates are a class of drugs that are primarily PPARα agonists, used to treat dyslipidemia by lowering triglyceride levels and increasing high-density lipoprotein (HDL) cholesterol.[1]

Compound	Structure	Target	EC50/IC50	Key Features
Fenofibrate	Propanoic acid derivative	PPARα	Potent agonist	Well-established for treating hypertriglyceridemia.[1]
Gemfibrozil	Pentanoic acid derivative	PPARα	Potent agonist	Another commonly prescribed fibrate.[1]

Fibrates possess a simple carboxylic acid head group, demonstrating that a heterocyclic ring is not a prerequisite for PPARα agonism.

Bioisosteric Replacements for the Furan Ring

In medicinal chemistry, bioisosteres are chemical substituents or groups with similar physical or chemical properties that produce broadly similar biological properties to another chemical compound. Replacing the furan ring with other heterocycles is a common strategy to modulate potency, selectivity, and pharmacokinetic properties.

• Thiophene Derivatives: Thiophene is a close bioisostere of furan. Thiophene-2-carboxylic acid derivatives have also been explored as PPAR agonists.

• Pyrrole Derivatives: Pyrrole-2-carboxylates can also serve as furan bioisosteres.[10]

• Thiazole Derivatives: Thiazole-containing compounds have been investigated as PPAR agonists, often exhibiting good activity profiles.[6]

Non-Heterocyclic and Dual/Pan-PPAR Agonists

To address the limitations of selective PPAR agonists, there is considerable interest in developing dual or pan-agonists that target multiple PPAR subtypes.[2]

Compound	Structure	Target(s)	EC50/IC50	Key Features
Saroglitazar	Phenylpropanoic acid derivative	PPARα/γ	pM to nM range	The first approved dual PPARα/γ agonist.[11]
Lanifibranor	Phenylpropanoic acid derivative	Pan-PPAR (α, δ, γ)	nM range	A pan-agonist with balanced activity across all three PPAR subtypes.[11]
Chiglitazar	Non-TZD	Pan-PPAR (α, δ, γ)	µM range for α and δ, nM for γ	A non-thiazolidinedione pan-agonist.[11][12]

These compounds often feature a phenylpropanoic acid or similar non-heterocyclic core, demonstrating that a wide variety of chemical scaffolds can be accommodated by the PPAR ligand-binding domain.

Experimental Protocols

PPAR Transactivation Assay (Luciferase Reporter Assay)

This is a cell-based assay commonly used to determine the agonist or antagonist activity of a compound on a specific PPAR isotype.

Principle: Cells are co-transfected with two plasmids: one expressing the ligand-binding domain (LBD) of a PPAR isotype fused to a GAL4 DNA-binding domain, and another containing a luciferase reporter gene under the control of a GAL4 upstream activation sequence. If the test compound activates the PPAR-LBD, the fusion protein binds to the upstream activation sequence and drives the expression of luciferase, which can be quantified by measuring luminescence.

Step-by-Step Methodology:

• Cell Culture and Transfection:

  • Plate a suitable cell line (e.g., HEK293T, COS-1) in 96-well plates.

  • Co-transfect the cells with the PPAR-LBD expression plasmid and the luciferase reporter plasmid using a suitable transfection reagent. A plasmid expressing Renilla luciferase can be included as an internal control for transfection efficiency.

• Compound Treatment:

  • After 24 hours, replace the medium with a fresh medium containing the test compound at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (a known PPAR agonist like rosiglitazone for PPARγ).

• Incubation:

  • Incubate the plates for 18-24 hours at 37°C in a CO2 incubator.

• Luciferase Assay:

  • Lyse the cells and measure the firefly and Renilla luciferase activities using a dual-luciferase reporter assay system and a luminometer.

• Data Analysis:

  • Normalize the firefly luciferase activity to the Renilla luciferase activity.

  • Plot the normalized luciferase activity against the compound concentration and fit the data to a dose-response curve to determine the EC50 value (the concentration at which 50% of the maximal response is observed).

Caption: Workflow for a PPAR transactivation assay.

Cytotoxicity Assay (MTT Assay)

It is important to assess whether the observed activity of a compound is due to its specific interaction with the target or a result of general cytotoxicity. The MTT assay is a colorimetric assay for assessing cell metabolic activity.[13][14]

Principle: The yellow tetrazolium salt 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is reduced by metabolically active cells, in part by the action of dehydrogenase enzymes, to generate reducing equivalents such as NADH and NADPH. The resulting intracellular purple formazan can be solubilized and quantified by spectrophotometry.

Step-by-Step Methodology:

• Cell Seeding:

  • Seed cells in a 96-well plate at a desired density and allow them to attach overnight.

• Compound Treatment:

  • Treat the cells with various concentrations of the test compound and incubate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition:

  • Add MTT solution to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization:

  • Remove the MTT solution and add a solubilizing agent (e.g., DMSO, isopropanol) to dissolve the formazan crystals.

• Absorbance Measurement:

  • Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration that inhibits cell growth by 50%).

Conclusion and Future Directions

While Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate shows promise as a potential PPAR agonist based on its structural features, a thorough evaluation of its biological activity is necessary. This guide has provided a framework for understanding its likely mechanism of action and has presented a range of alternative chemical scaffolds for comparison.

The development of novel PPAR modulators continues to be an active area of research. The focus is on identifying compounds with improved efficacy and safety profiles, including dual and pan-agonists that can address multiple aspects of metabolic syndrome. The exploration of diverse heterocyclic and non-heterocyclic cores, guided by an understanding of SAR and bioisosterism, will be crucial in the discovery of next-generation therapeutics targeting the PPARs.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate

For researchers at the forefront of drug development, the integrity of your work extends beyond the bench; it encompasses the entire lifecycle of the chemical entities you synthesize and handle. The proper disposal of novel compounds like methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate is not merely a regulatory formality but a critical component of laboratory safety and environmental stewardship. This guide provides a detailed, step-by-step protocol for the safe disposal of this compound, grounded in an understanding of its chemical structure and the known hazards of related substances.

Hazard Profile Analysis: A Cautious Approach

Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate is a complex organic molecule. To ascertain its potential hazards, we must deconstruct it into its primary functional groups and consider their known toxicological and reactive properties.

• Furan Derivatives: The furan nucleus is a common motif in many biologically active compounds. However, furan and its derivatives can present several hazards. They are often flammable and can be harmful if inhaled, ingested, or absorbed through the skin[1][2]. A significant concern with many furan-containing compounds is their potential to form explosive peroxides upon prolonged exposure to air and light[1].

• Phenoxy Herbicides and Ethers: The 2,4-dimethylphenoxy group is structurally related to phenoxy herbicides. While the specific toxicological properties of this compound are unknown, related phenoxyacetic acids are known to be harmful if swallowed and can cause skin and eye irritation[3][4]. Ethers, in general, are a class of compounds known for their flammability and potential for peroxide formation[5][6].

• Carboxylate Esters: Methyl esters are common in organic chemistry and generally do not pose exceptional hazards, but they can be irritants.

Based on this analysis, it is prudent to handle methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate as a potentially flammable, toxic, and peroxide-forming substance.

Quantitative Data from Structurally Related Compounds

To provide a contextual understanding of the potential hazards, the following table summarizes key data for related compounds.

Property	2-Methylfuran	Phenoxyacetic Acid	Diethyl Ether
CAS Number	534-22-5	122-59-8	60-29-7
Flash Point	-26 °C / -14.8 °F[7]	165 °C / 329 °F	-40 °C / -40 °F[5]
Acute Oral Toxicity (LD50)	Toxic if swallowed[8]	Harmful if swallowed[3]	Harmful if swallowed[5]
GHS Hazard Statements	H225: Highly flammable liquid and vapor; H301: Toxic if swallowed; H330: Fatal if inhaled[8]	H302: Harmful if swallowed; H315: Causes skin irritation; H319: Causes serious eye irritation[3]	H224: Extremely flammable liquid and vapor; H302: Harmful if swallowed; H336: May cause drowsiness or dizziness[5]

Pre-Disposal Checklist and Personal Protective Equipment (PPE)

Before initiating any disposal procedures, a thorough risk assessment is paramount. Ensure you are operating in a well-ventilated area, preferably within a certified chemical fume hood.

Mandatory Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles are required. For splash hazards, a face shield should be worn in addition to goggles.

• Hand Protection: Chemically resistant gloves are essential. Given the compound's structure, nitrile gloves are a suitable choice for handling small quantities. Always inspect gloves for any signs of degradation before use and dispose of contaminated gloves in accordance with institutional policies[4].

• Body Protection: A flame-resistant laboratory coat must be worn and fully fastened. Ensure you are wearing long pants and closed-toe shoes[9].

Step-by-Step Disposal Protocol

The guiding principle for the disposal of this compound is to treat it as hazardous chemical waste. Under no circumstances should it be disposed of down the drain or in regular trash[1][10].

Step 1: Waste Segregation

• Rationale: Preventing accidental chemical reactions is a cornerstone of laboratory safety. Mixing incompatible waste streams can lead to the generation of toxic gases, fires, or explosions.

• Procedure: Do not mix methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate waste with other chemical waste streams unless explicitly authorized by your EHS department. This includes avoiding mixing with strong acids, bases, or oxidizing agents[7][10].

Step 2: Waste Collection and Containerization

• Rationale: Proper containment is crucial to prevent environmental contamination and exposure to laboratory personnel. The container must be compatible with the chemical to avoid degradation and leaks.

• Procedure:

  • Select a designated hazardous waste container that is made of a material compatible with organic solvents (e.g., a high-density polyethylene or glass container). The container must be in good condition, with no cracks or leaks[11].

  • Carefully transfer the waste into the container, avoiding splashes. If the compound is a solid, use a scoop or spatula. If it is in solution, pour slowly and carefully.

  • Do not fill the container to more than 90% of its capacity to allow for vapor expansion[12].

  • Securely close the container with a tight-fitting lid[7].

Step 3: Labeling

• Rationale: Accurate labeling is a regulatory requirement and provides essential information for waste handlers, ensuring they can manage the waste safely and appropriately.

• Procedure:

  • Clearly label the waste container with the words "Hazardous Waste."

  • Identify the contents fully: "Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate". Avoid using abbreviations or chemical formulas.

  • Indicate the approximate quantity of the waste.

  • List any other components of the waste stream (e.g., solvents used for rinsing).

  • Include the date of accumulation.

Step 4: Temporary Storage

• Rationale: Proper temporary storage minimizes the risk of spills, fires, and exposure.

• Procedure:

  • Store the sealed and labeled waste container in a designated satellite accumulation area within the laboratory. This area should be away from sources of ignition, heat, and direct sunlight[2][7].

  • Ensure the storage area is well-ventilated.

  • Keep the container in secondary containment (e.g., a chemical-resistant tray) to contain any potential leaks.

Step 5: Final Disposal

• Rationale: Final disposal must be handled by trained professionals at a licensed facility to ensure environmental protection and regulatory compliance.

• Procedure:

  • Arrange for the collection of the hazardous waste through your institution's EHS department or a licensed hazardous waste disposal contractor[1][8].

  • The most probable disposal method for this type of organic compound is high-temperature incineration at a permitted hazardous waste facility[4][13]. This method ensures the complete destruction of the compound.

Emergency Procedures

In the event of a spill or exposure, immediate and appropriate action is critical.

• Small Spills (in a chemical fume hood):

  • Alert personnel in the immediate area.

  • Wear appropriate PPE.

  • Absorb the spill with an inert material such as vermiculite, dry sand, or a commercial sorbent.

  • Collect the contaminated absorbent material into a designated hazardous waste container and label it appropriately[10].

  • Clean the spill area with a suitable solvent, and collect the cleaning materials as hazardous waste.

• Large Spills (or any spill outside a fume hood):

  • Evacuate the area immediately.

  • Alert your laboratory supervisor and your institution's EHS department.

  • Prevent entry into the affected area.

  • If the material is flammable, eliminate all sources of ignition[2].

• Personal Exposure:

  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing[3][8].

  • Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention[3][8].

  • Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention[3][8].

  • Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical attention[8].

Logical Workflow for Disposal

The following diagram illustrates the decision-making and procedural flow for the proper disposal of methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate.

Disposal workflow for methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate.

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• Sigma-Aldrich. (2021). Safety Data Sheet: 2-Methylfuran.
• MDPI. (2022). Methyl 5-(2-Fluoro-4-nitrophenyl)furan-2-carboxylate.
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• Norris, L. A. (1981). The movement, persistence, and fate of the phenoxy herbicides and TCDD in the forest. Residue Reviews, 80, 65-135.

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Personal protective equipment for handling Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate

Essential Safety and Handling Guide: Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate

Hazard Assessment: Understanding the Risks

Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate is a complex molecule containing a furan ring, a phenoxy group, and a methyl ester. Each of these structural motifs contributes to its potential hazard profile.

• Furan Core: Furan and its derivatives are known for their potential toxicity. Some are classified as harmful or fatal if inhaled, and many can cause skin and eye irritation.[1][2] Some furan derivatives have also been associated with organ damage, particularly to the liver and kidneys, with prolonged exposure.[2]

• Phenoxy Group: The phenoxy moiety is a common feature in many herbicides. While the specific toxicology of the 2,4-dimethylphenoxy group in this context is not detailed, it is prudent to handle the compound with the assumption that it may possess some of the irritant or toxic properties associated with this class of chemicals.

• Physical Form: The physical state of the compound (solid or liquid) will significantly impact the primary exposure routes. If it is a volatile liquid or a fine powder, the risk of inhalation is elevated.

Based on these structural alerts, a cautious approach is warranted. Assume the compound is toxic via inhalation, ingestion, and dermal contact, and that it is an irritant to the skin and eyes.

Personal Protective Equipment (PPE): A Multi-Layered Defense

A comprehensive PPE strategy is critical. The following recommendations are based on a risk assessment of the compound's potential hazards.

Primary Engineering Controls: Your First Line of Defense

Before considering wearable PPE, always prioritize working in a well-ventilated area.

• Fume Hood: All handling of Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate should be conducted inside a certified chemical fume hood. This is the most critical engineering control to minimize inhalation exposure.

• Ventilation: Ensure the fume hood has a tested and adequate face velocity.

Wearable PPE: A Detailed Breakdown

PPE Category	Specification	Rationale
Hand Protection	Nitrile gloves (minimum thickness of 4 mil)	Provides a barrier against dermal absorption. Double-gloving is recommended for extended handling periods or when there is a high risk of splashing.
Eye & Face Protection	Chemical splash goggles and a face shield	Protects against splashes and aerosols. Goggles provide a seal around the eyes, while the face shield offers broader facial protection.[3]
Body Protection	Flame-resistant lab coat	Protects skin and personal clothing from contamination. A flame-resistant coat is recommended as a precaution, given that some furan derivatives are flammable.[2]
Respiratory Protection	Air-purifying respirator with organic vapor cartridges	Recommended, especially when handling larger quantities or if there is a risk of aerosolization. A full-face respirator can also serve as primary eye protection.[4]

Step-by-Step Guide to Donning and Doffing PPE:

• Donning (Putting On):

  • Put on the lab coat and fasten it completely.

  • Put on the inner pair of nitrile gloves.

  • Put on the respirator and ensure a proper fit check is performed.

  • Put on chemical splash goggles over the respirator straps.

  • Put on the face shield.

  • Put on the outer pair of nitrile gloves, ensuring the cuffs are pulled over the sleeves of the lab coat.

• Doffing (Taking Off):

  • Remove the outer pair of gloves, peeling them off without touching the outside with your bare hands. Dispose of them in the designated hazardous waste container.

  • Remove the face shield, handling it by the headband.

  • Remove the lab coat, rolling it inward to contain any contamination, and place it in a designated laundry receptacle for contaminated clothing.

  • Remove the goggles.

  • Remove the inner pair of gloves and dispose of them.

  • Remove the respirator.

  • Wash your hands thoroughly with soap and water.

Operational Plan: Safe Handling from Benchtop to Disposal

A clear operational plan minimizes the risk of exposure and ensures the experiment is conducted safely and efficiently.

Workflow for Handling Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate

Caption: A logical workflow for safely handling the target compound.

Disposal Plan: A Cradle-to-Grave Approach

Proper disposal is a critical final step in the safe handling of any chemical. Improper disposal can lead to environmental contamination and pose a risk to others.[5]

Waste Segregation

• Solid Waste: Any solid Methyl 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylate, contaminated consumables (e.g., weighing paper, paper towels), and used PPE (gloves, etc.) should be collected in a designated, labeled hazardous waste container.

• Liquid Waste: Solutions containing the compound and any solvents used for rinsing glassware should be collected in a separate, labeled hazardous waste container for halogenated or non-halogenated waste, as appropriate.

• Sharps Waste: Needles and syringes used for transfers must be disposed of in a designated sharps container.

Disposal Procedure

• Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name of the contents, and the approximate concentrations.

• Storage: Store waste containers in a designated satellite accumulation area, away from incompatible materials.[5]

• Pickup: Arrange for disposal through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste contractor. Never dispose of this compound down the drain or in the regular trash.[5]

Emergency Procedures

In the event of an exposure or spill, immediate and correct action is crucial.

Emergency Scenario	Immediate Action
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing while flushing. Seek medical attention.[6]
Eye Contact	Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[6][7]
Inhalation	Move the individual to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.
Ingestion	Do not induce vomiting. Rinse the mouth with water. Seek immediate medical attention.
Spill	Evacuate the immediate area. If the spill is large or you are not trained to handle it, contact your institution's EHS department. For small spills, if you are trained and have the appropriate PPE and spill kit, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed, labeled hazardous waste container.[8]

References

• Chemos GmbH & Co. KG. (2023). Safety Data Sheet: Dimethyl Furan-2,5-dicarboxylate. [Link]

• StudySmarter. (2023). Furan Derivatives: Preparation & Hydrogenation Techniques. [Link]

• New Jersey Department of Health. (n.d.). Hazardous Substance Fact Sheet: Furan. [Link]

• University of Missouri Extension. (2000). Personal Protective Equipment for Working With Pesticides. [Link]

• Solutions Pest & Lawn. (n.d.). The Best Personal Protective Equipment For Pesticides. [Link]

Sources

• 1. chemos.de [chemos.de]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. Personal Protective Equipment for Working With Pesticides | MU Extension [extension.missouri.edu]
• 4. solutionsstores.com [solutionsstores.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 7. Dimethyl Furan-2,5-dicarboxylate - Safety Data Sheet [chemicalbook.com]
• 8. nj.gov [nj.gov]